2-[(2S)-2-(Aminomethyl)pyrrolidin-1-YL]acetic acid

Core Science & Biosynthesis

Engineering Constraints: A Technical Guide to Cyclic Peptide Nucleic Acid (PNA) Backbone Analogs

Executive Summary

Peptide Nucleic Acids (PNAs) replace the charged sugar-phosphate backbone of DNA with a neutral N-(2-aminoethyl)glycine (aeg) scaffold.[1] While unmodified aegPNA binds DNA/RNA with high affinity, its flexibility entails a significant entropic penalty upon hybridization. Cyclic PNA backbone analogs introduce covalent constraints (rings) into the backbone, pre-organizing the oligomer into a helical conformation. This guide details the structural rationale, synthesis protocols, and biophysical characterization of these advanced nucleic acid mimics, focusing on cyclopentane (cpPNA), cyclohexane (chPNA), and pyrrolidine-based systems.

Part 1: The Mechanistic Rationale for Cyclization

The binding affinity of PNA to a target sequence is governed by the Gibbs free energy equation:

.

• Unmodified aegPNA: The backbone is achiral and highly flexible. Upon binding, it must freeze into a specific conformation, resulting in a large loss of conformational entropy (highly negative

  ).

• Cyclic PNA: By incorporating a ring (e.g., cyclopentane) into the ethylenediamine moiety, the backbone is rotationally constrained. This "pre-organization" reduces the entropic cost of binding (

  is less negative), thereby driving a more favorable and higher melting temperature ( ).

Structural Taxonomy & Functional Outcomes

The specific ring size and stereochemistry dictate the functional outcome, such as DNA vs. RNA selectivity.[2]

Figure 1: Mechanistic flow from entropic rationale to specific functional outcomes in cyclic PNA design.

Part 2: Structural Classes & Stereochemical Control

Cyclopentane PNA (cpPNA)

The introduction of a cyclopentane ring into the 2-aminoethyl segment creates cpPNA .

• Stereochemistry: The (S,S)-trans isomer is the most effective. It constrains the backbone dihedral angle (

  ) to , mimicking the geometry required for PNA:DNA duplex formation.

• Impact: Each single cpPNA modification increases the

  of the duplex by approximately 5°C compared to unmodified PNA [1].[3]

Cyclohexane PNA (chPNA)[2]

• Stereochemistry: The (R,S)-trans configuration allows for tuning the dihedral angle to

  .

• Selectivity: Unlike cpPNA, which binds both DNA and RNA tightly, chPNA shows a distinct preference for RNA .[2] This is due to the larger ring size accommodating the A-form helix geometry of RNA more naturally than the B-form of DNA [2].

Pyrrolidine/Proline-Based PNA

These analogs utilize the pyrrolidine ring of proline. A notable example is acpcPNA , which alternates between a nucleobase-modified proline and an aminocyclopentanecarboxylic acid (ACPC) spacer.[4][5]

• Feature: These are often positively charged (if amine-functionalized) or stereochemically locked to prevent self-hybridization, a common issue with purine-rich PNA [3].

Part 3: Chemical Synthesis & Assembly[6]

The synthesis of cyclic PNA oligomers requires robust Solid-Phase Peptide Synthesis (SPPS) protocols.[6] Due to the steric bulk of cyclic monomers, standard coupling times must be extended, and more powerful coupling reagents used.

Protocol: Fmoc-Solid Phase Synthesis of Cyclic PNA

Validation: This protocol uses the Fmoc strategy, which is milder than Boc chemistry and compatible with automated synthesizers.

Reagents:

• Resin: Rink Amide MBHA resin (Loading: 0.5–0.6 mmol/g).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt, DIPEA.

• Deprotection: 20% Piperidine in DMF.[7]

• Cleavage Cocktail: TFA:TIS:m-Cresol (95:2.5:2.5).

Step-by-Step Workflow

• Resin Swelling:

  • Weigh resin into a synthesis column.

  • Swell in DCM (Dichloromethane) for 30 min, then wash with DMF (Dimethylformamide) (3x).

• Fmoc Deprotection:

  • Treat resin with 20% Piperidine/DMF for 5 min. Drain.

  • Treat again for 10 min. Drain.

  • Wash: DMF (3x), DCM (3x), DMF (3x). Critical: Ensure all piperidine is removed to prevent premature Fmoc removal of the incoming monomer.

• Coupling (The Critical Step):

  • Pre-activation: Dissolve Cyclic PNA Monomer (4 eq), HATU (3.8 eq), and HOAt (3.8 eq) in dry DMF. Add DIPEA (8 eq). Let activate for 2 minutes.

  • Reaction: Add the activated mixture to the resin.

  • Time: Shake/vortex for 60–120 minutes . Note: Cyclic monomers have slower kinetics than standard aegPNA monomers.

  • Wash: DMF (3x).

• Capping (Optional but Recommended):

  • Treat with Acetic Anhydride/Pyridine/DMF (1:2:2) for 5 min to cap unreacted amines. This prevents deletion sequences.

• Cleavage & Isolation:

  • Wash final resin with DCM and dry under nitrogen.

  • Add Cleavage Cocktail (TFA/TIS/m-Cresol) for 2–3 hours.

  • Precipitate filtrate in cold Diethyl Ether. Centrifuge to pellet the crude PNA.

Figure 2: Solid-Phase Peptide Synthesis (SPPS) cycle optimized for sterically hindered cyclic PNA monomers.

Part 4: Biophysical Characterization Data[9]

The following table summarizes the thermal stability (

) gains observed with various cyclic modifications against complementary DNA.

Table 1: Comparative Thermal Stability of PNA:DNA Duplexes

Backbone Type	Modification	per mod (°C)	Specificity	Key Reference
Standard PNA	None (aeg)	Reference	High DNA/RNA	[4]
cpPNA	(S,S)-trans-cyclopentane	+5.0 to +6.0	DNA > RNA	[1]
chPNA	(R,S)-trans-cyclohexane	+1.0 to +2.0	RNA >> DNA	[2]
acpcPNA	Proline/ACPC	+3.0 to +5.0	High DNA	[3]
Gamma-PNA	-MiniPEG (Acyclic)*	+2.0 to +4.0	High DNA	[5]

*Included for comparison as a leading acyclic constraint.

Interpretation:

• cpPNA is the gold standard for maximizing DNA binding affinity.

• chPNA should be selected when RNA targeting (antisense/splice switching) is the goal, as it discriminates against DNA, reducing off-target genomic binding.

Part 5: Therapeutic & Diagnostic Applications[2][10]

• PCR Clamping: The extremely high

  of cpPNA allows it to bind to template DNA even at varying PCR extension temperatures, effectively blocking the amplification of wild-type sequences to allow detection of rare mutants (e.g., in oncology diagnostics).

• Antisense Therapeutics: Cyclic PNAs resist enzymatic degradation (proteases and nucleases) due to their steric bulk and non-natural backbone. The increased affinity allows for shorter oligomers (10-12 mers) to be effective, improving cellular uptake profiles compared to longer standard PNAs.

• Strand Invasion: The pre-organized helical structure facilitates invasion into double-stranded DNA (dsDNA), a kinetically challenging process for flexible linear PNAs.

References

• Conformational constraints of cyclopentane peptide nucleic acids facilitate tunable binding to DNA. Source: Nucleic Acids Research, 2021.[8] URL:[Link]8]

• Cyclohexanyl Peptide Nucleic Acids (chPNAs) for Preferential RNA Binding: Effective Tuning of Dihedral Angle β in PNAs for DNA/RNA Discrimination. Source: Journal of the American Chemical Society, 2005.[2][9] URL:[Link]

• Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications. Source: Accounts of Chemical Research, 2015. URL:[Link]

• Peptide Nucleic Acids (PNA): Oligonucleotide Analogs with an Achiral Peptide Backbone. Source:[10] Journal of the American Chemical Society (Review), 1992. URL:[Link]

• Gamma-PNA: A Highly DNA-Affinity-Enhancing and Solubility-Improving PNA Modification. Source: Artificial DNA: PNA & XNA, 2011.[5] URL:[Link]

Sources

• 1. Peptide Nucleic Acids (PNAs) overview: Properties, Synthesis and Modifications | MolecularCloud [molecularcloud.org]
• 2. scilit.com [scilit.com]
• 3. Conformational constraints of cyclopentane peptide nucleic acids facilitate tunable binding to DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ovid.com [ovid.com]
• 6. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Conformational constraints of cyclopentane peptide nucleic acids facilitate tunable binding to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. encyclopedia.pub [encyclopedia.pub]

Conformationally Constrained Peptide Nucleic Acid (PNA) Monomers: Thermodynamic Pre-organization and Next-Generation Synthesis

Prepared by: Senior Application Scientist Target Audience: Researchers, Molecular Biologists, and Drug Development Professionals

Executive Summary: The Entropic Challenge of aegPNA

Unmodified peptide nucleic acids (aegPNA) are synthetic DNA mimics built on an electrically neutral N-(2-aminoethyl)glycine pseudopeptide backbone. While aegPNAs exhibit exceptionally high affinity and mismatch discrimination for complementary DNA and RNA targets[1], their highly flexible, acyclic backbone introduces a critical biophysical limitation: a massive entropic penalty upon hybridization .

When a randomly folded, single-stranded aegPNA binds to a rigid, structured nucleic acid target, it must lock into a specific helical conformation. This restriction of degrees of freedom results in a large loss of conformational entropy (

), which limits the overall free energy ( ) of the binding event. To circumvent this, the field has evolved toward conformationally constrained PNA monomers . By introducing steric bulk or cyclic constraints into the monomeric building blocks, the single-stranded PNA is pre-organized into a right-handed helix before binding, minimizing entropy loss and drastically enhancing thermodynamic stability and target invasion capabilities.

Thermodynamic Rationale & Structural Causality

The design of conformationally constrained PNAs is governed by the Gibbs free energy equation:

. By chemically forcing the PNA backbone into a hybridization-competent geometry, we reduce the entropic cost of duplex formation.

Fig 1: Logical flow of how structural constraints drive thermodynamic and functional benefits.

γ-Modified PNAs (γ-PNA)

Modifications at the γ-carbon (typically derived from L-amino acids) introduce a chiral center that dictates the helicity of the oligomer. The steric bulk of the γ-substituent forces the backbone into a 2[2]. Specifically, the installation of an (R)-diethylene glycol ("miniPEG") unit not only pre-organizes the backbone but also completely resolves the notorious hydrophobicity of aegPNA, preventing self-aggregation and improving biocompatibility[2].

Cyclic Backbone PNAs (cpPNA & acpcPNA)

Cyclic constraints physically restrict the torsional angles of the backbone:

• Cyclopentyl PNA (cpPNA): The imposition of a 1,2-cis-cyclopentyl moiety restricts flexibility. The characteristic3 of the cyclopentane ring allows for favorable torsional adjustments, locking the monomer into a hybridization-competent state[3].

• Pyrrolidinyl PNA: Derived from D-prolyl-2-aminocyclopentanecarboxylic acid, this modification forces the carbonyl group of the linker to point toward the carboxy terminus, 4 found in stable PNA/DNA duplexes[4].

Quantitative Data Presentation

The thermodynamic superiority of constrained PNAs is best illustrated by their melting temperature (

) profiles. The table below summarizes the average contributions per modified monomer when hybridized to complementary DNA.

PNA Backbone Modification	Structural Motif / Constraint	Avg. per Monomer (°C)	Primary Biophysical Advantage
aegPNA (Unmodified)	Acyclic, highly flexible	Baseline	High baseline affinity; poor solubility.
γ-PNA (L-Amino Acid)	Steric bulk at γ-carbon	+4.0 to +6.0	Right-handed helical induction[1].
γ-PNA (MiniPEG)	(R)-diethylene glycol at γ-carbon	+5.0 to +8.0	Unprecedented water solubility; sequence specificity[5].
cpPNA (S,S-Cyclopentyl)	1,2-cis-cyclopentyl ring	+3.0 to +5.0	Torsional restriction; high mismatch discrimination[3].
Pyrrolidinyl PNA	Pyrrolidine ring	+4.0 to +7.0	Rigid approximation of duplex geometry[4].

Experimental Workflows & Protocols

To ensure scientific integrity, the synthesis and validation of constrained PNAs must follow a self-validating system. The protocols below detail the causality behind each chemical choice.

Fig 2: End-to-end workflow for the synthesis and biophysical validation of constrained PNAs.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of γ-PNA Oligomers

Causality Note: Because constrained monomers often feature steric hindrance, standard coupling reagents (like HBTU) are insufficient. We utilize HATU, which generates a highly reactive 7-aza-1H-benzotriazole active ester, ensuring >99% coupling efficiency.

Step 1: Resin Swelling & Deprotection

• Swell Fmoc-PAL-PEG-PS resin (0.1 mmol scale) in Dimethylformamide (DMF) for 30 minutes.

• Remove the Fmoc protecting group using 20% Piperidine in DMF (2 × 10 min).

• Self-Validation: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct in the flow-through at 301 nm to confirm complete deprotection.

Step 2: Pre-activation and Coupling

• Dissolve 4.0 equivalents of the Fmoc-protected γ-PNA monomer and 3.9 equivalents of HATU in N-Methyl-2-pyrrolidone (NMP).

• Add 8.0 equivalents of N,N-Diisopropylethylamine (DIPEA) and 6.0 equivalents of 2,6-lutidine. Allow pre-activation for 2 minutes.

• Add the mixture to the resin and shake for 45–60 minutes.

• Self-Validation: Perform a Kaiser (ninhydrin) test. A yellow resin indicates successful coupling (no free primary amines). Note: For pyrrolidinyl PNAs containing secondary amines, use the Chloranil test instead.

Step 3: Capping and Cleavage

• Cap unreacted amines using Acetic Anhydride/Pyridine/DMF (1:2:7) for 5 minutes.

• Following the final deprotection, cleave the PNA from the resin using Trifluoroacetic acid (TFA) / m-cresol (95:5) for 2 hours at room temperature.

• Precipitate the crude PNA in cold diethyl ether, centrifuge, and lyophilize.

Step 4: Purification

• Purify via Reverse-Phase HPLC (C18 column) using a gradient of 0.1% TFA in water to 0.1% TFA in acetonitrile.

• Self-Validation: Confirm oligomer mass via MALDI-TOF Mass Spectrometry.

Protocol 2: Thermodynamic Profiling (Self-Validating System)

Causality Note: To prove that the backbone constraint successfully pre-organizes the PNA, we must measure its helicity in the single-stranded state before measuring its affinity for the target.

Step 1: Circular Dichroism (CD) Spectroscopy (Pre-organization Validation)

• Prepare a 5 µM solution of single-stranded constrained PNA in 10 mM sodium phosphate buffer (pH 7.2).

• Scan from 320 nm down to 200 nm at 20 °C.

• Self-Validation: Unmodified aegPNA will show a weak, random-coil CD signal. A successfully constrained γ-PNA will exhibit a strong exciton-coupled bisignate signal (positive peak at ~260 nm, negative peak at ~220 nm), proving the induction of a right-handed helix prior to target binding[1].

Step 2: UV-Melting (

) Analysis (Affinity Validation)

• Mix equimolar amounts (2 µM each) of the PNA and its complementary DNA/RNA target in 10 mM sodium phosphate buffer, 100 mM NaCl.

• Anneal by heating to 90 °C for 5 minutes, then slowly cooling to 15 °C at 1 °C/min.

• Monitor UV absorbance at 260 nm while heating from 15 °C to 90 °C at 1 °C/min.

• Self-Validation: Calculate the first derivative of the melting curve to find the exact

  . Compare the heating curve to a subsequent cooling curve; overlapping curves (lack of hysteresis) confirm the duplex formation is under thermodynamic equilibrium.

Advanced Applications in Drug Development

The thermodynamic stability provided by conformational constraints directly translates to in vivo efficacy. Because constrained PNAs like bis-PNA and γ-PNA require less energy to open double-stranded DNA, they are uniquely capable of 5 under physiological conditions[5]. This makes them highly potent tools for sequence-specific genome editing and as 6 designed to silence essential bacterial genes without degrading commensal microbiota[6].

References

• Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications.RSC Chemical Biology (via PMC - NIH).
• Synthesis and Characterization of Conformationally Preorganized, (R)-Diethylene Glycol-Containing γ-Peptide Nucleic Acids with Superior Hybridization Properties and Water Solubility.The Journal of Organic Chemistry - ACS Publications.
• Gamma & Bis PNA for Research.PNA Bio.
• (1S,2R/1R,2S)-cis-cyclopentyl PNAs (cpPNAs) as constrained PNA analogues: synthesis and evaluation of aeg-cpPNA chimera and stereopreferences in hybridization with DNA/RNA.PubMed - NIH.
• Pyrrolidine PNA: A Novel Conformationally Restricted PNA Analogue.Organic Letters - ACS Publications.
• Peptide Nucleic Acids (PNAs) in Antimicrobial Therapy: A Next Generation Strategy.PMC - NIH.

Sources

• 1. Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (1S,2R/1R,2S)-cis-cyclopentyl PNAs (cpPNAs) as constrained PNA analogues: synthesis and evaluation of aeg-cpPNA chimera and stereopreferences in hybridization with DNA/RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gamma & Bis PNA for Research | PNA Bio [pnabio.com]
• 6. Peptide Nucleic Acids (PNAs) in Antimicrobial Therapy: A Next Generation Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: (S)-2-(Aminomethyl)pyrrolidine-1-acetic Acid

This technical guide details the chemical properties, synthesis, and applications of (S)-2-(Aminomethyl)pyrrolidine-1-acetic acid , a specialized chiral scaffold derived from the proline-diamine lineage.

Executive Summary

(S)-2-(Aminomethyl)pyrrolidine-1-acetic acid is a zwitterionic, tridentate ligand scaffold combining the rigid stereochemistry of L-proline with the chelating versatility of ethylenediamine. Unlike linear polyamines, its pyrrolidine core restricts conformational freedom, pre-organizing the nitrogen donors for high-affinity metal binding and stereoselective catalysis. This compound serves as a critical intermediate in the synthesis of peptidomimetics, chiral catalysts (e.g., for aldol reactions), and radiopharmaceutical chelators.

Chemical Identity & Structural Analysis[1]

Nomenclature and Identification[2][3]

• Systematic Name: 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic acid

• Parent Scaffold: (S)-2-(Aminomethyl)pyrrolidine (CAS: 69500-64-7)

• Molecular Formula:

• Molecular Weight: 158.20 g/mol

• Stereochemistry: (S)-configuration at the C2 position (derived from L-Proline or L-Glutamic acid).

Structural Features

The molecule features three distinct functional domains:

• Pyrrolidine Ring: Provides a rigid chiral backbone, reducing the entropic penalty upon metal complexation.

• Exocyclic Primary Amine (

  ): A nucleophilic "arm" available for further functionalization or coordination.

• N-Acetic Acid Moiety (

  ): Attached to the ring nitrogen (N1), converting the secondary amine into a tertiary amine and adding a hard oxygen donor.

3D Conformational Logic

In solution, the molecule exists primarily as a zwitterion . The carboxylic acid protonates the primary amine (most basic site) or the tertiary ring amine, creating a net neutral species with high water solubility. Upon metal binding, the N1-acetate and C2-aminomethyl groups typically adopt a cis-like orientation relative to the metal center, forming two fused 5-membered chelate rings.

Physicochemical Properties[3][4][5]

Property	Value / Description	Context
Physical State	Hygroscopic crystalline solid	Typical for zwitterionic amino acids.
Solubility	High in , MeOH; Low in non-polar solvents	Driven by ionic character.
pKa (Estimated)	; ;	The ring nitrogen basicity is lowered by the electron-withdrawing carboxyl group compared to the parent diamine.
Isoelectric Point (pI)		Neutral zwitterion dominates at physiological pH.
Stability	Stable under ambient conditions; sensitive to strong oxidizers.	The tertiary amine is susceptible to N-oxide formation.

Synthesis & Manufacturing Methodologies

Retrosynthetic Analysis

Direct alkylation of the parent diamine, (S)-2-(aminomethyl)pyrrolidine, with chloroacetic acid is prone to poly-alkylation and regiochemical mixtures (alkylation at the primary vs. secondary amine). High-integrity synthesis requires selective protection of the primary amine.

Validated Synthetic Protocol (The Imine Route)

This protocol ensures regioselectivity by temporarily masking the primary amine as a Schiff base.

Step 1: Selective Protection (Imine Formation)

• Reagents: (S)-2-(Aminomethyl)pyrrolidine, Benzaldehyde,

  (desiccant).

• Conditions: Stir in DCM at

  for 4 hours.

• Mechanism: The primary amine condenses with benzaldehyde to form a stable imine. The secondary ring amine remains free due to steric hindrance preventing imine formation.

• Checkpoint:

  -NMR shows disappearance of aldehyde peak and appearance of imine singlet ( ppm).

Step 2: N-Alkylation

• Reagents: Ethyl bromoacetate (1.1 eq), TEA (Triethylamine).

• Conditions: Reflux in MeCN or THF for 12 hours.

• Mechanism: The free secondary amine performs an

  attack on the alkyl halide.

• Result: Formation of the intermediate ethyl 2-((S)-2-(benzylideneaminomethyl)pyrrolidin-1-yl)acetate.

Step 3: Global Deprotection & Hydrolysis

• Reagents:

  , then ion-exchange resin (Dowex).

• Conditions: Reflux 2 hours (hydrolyzes both the imine and the ester).

• Purification: The benzaldehyde byproduct is extracted with ether. The aqueous layer containing the product hydrochloride is neutralized on an ion-exchange column to yield the zwitterion.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis pathway ensuring mono-alkylation at the ring nitrogen.

Reactivity & Derivatization[6]

Coordination Chemistry (Tridentate Ligand)

The molecule acts as an N,N,O-tridentate ligand .

• Binding Mode: The ring nitrogen (N1), the carboxylate oxygen, and the exocyclic amine (N2) coordinate to metal ions (e.g.,

  , , ).

• Chelate Effect: Forms two fused 5-membered rings, providing exceptional thermodynamic stability compared to glycine or ethylenediamine alone.

Derivatization Logic

• Peptide Coupling: The primary amine can be coupled to amino acids using standard EDC/NHS chemistry to create PNA (Peptide Nucleic Acid) analogues.

• Reductive Amination: The primary amine can be further alkylated to create symmetrical ligands for radiopharmaceutical labeling (e.g.,

  chelators).

Figure 2: Tridentate (N,N,O) coordination mode stabilizing a metal center.

Applications in Drug Discovery & Catalysis[5]

Asymmetric Organocatalysis

The compound is a structural analog of Proline . The presence of the primary amine side chain allows it to function as a bifunctional catalyst:

• Mechanism: The secondary/tertiary amine activates carbonyls via enamine formation (if N-H remains) or acts as a base, while the acid moiety directs the incoming electrophile via hydrogen bonding.

• Utility: Used in asymmetric aldol reactions and Michael additions.

Pharmaceutical Scaffolds

• Neuroscience: The scaffold mimics the neurotransmitter GABA and the amino acid Proline, making it a candidate for designing modulators of GABA receptors or Glutamate transporters.

• Oncology: Used as a linker in Antibody-Drug Conjugates (ADCs) where rigid solubility-enhancing linkers are required to prevent premature cleavage.

Safety & Handling (MSDS Highlights)

• Hazards: As a diamine derivative, it is likely Corrosive and an Irritant to eyes and skin.

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation from atmospheric

  absorption by the primary amine.

• Incompatibility: Strong oxidizing agents, acid chlorides (unless derivatization is intended).

References

• Goto, M. et al. (2003). "Conformation of 2-aminomethylpyrrolidine and 2-aminomethylpiperidine in ternary platinum(II) complexes." Chemical & Pharmaceutical Bulletin. Available at: [Link]

• PubChem. Compound Summary: Pyrrolidine Derivatives.[1] Available at: [Link]

Sources

• 1. (S)-(+)-2-(氨甲基)吡咯烷 97% | Sigma-Aldrich [sigmaaldrich.com]

Engineering Conformational Rigidity: A Technical Guide to Pyrrolidine-Based Peptidomimetics in Drug Discovery

Executive Summary

The transition from native peptides to peptidomimetics is driven by the need to overcome inherent biopharmaceutical limitations: rapid proteolytic degradation, poor membrane permeability, and lack of oral bioavailability. Among the most successful strategies in modern medicinal chemistry is the incorporation of pyrrolidine-based scaffolds . By replacing flexible peptide bonds with a rigid five-membered nitrogenous ring, researchers can fundamentally alter the thermodynamic landscape of target binding.

This whitepaper provides an in-depth technical analysis of pyrrolidine-based peptidomimetics. It explores the biophysical rationale behind conformational restriction, details field-proven synthetic protocols for Solid-Phase Peptide Synthesis (SPPS), and examines high-impact therapeutic applications ranging from antiviral entry inhibitors to metabolic disease management.

The Biophysical Rationale: Thermodynamics and Conformational Locking

Native peptides exist in an ensemble of rapidly interconverting conformations in aqueous solution. When a peptide binds to its target receptor, it must adopt a singular bioactive conformation, resulting in a significant loss of conformational entropy (

). This entropic penalty diminishes the overall free energy of binding ( ).

Pyrrolidine scaffolds—such as (R)-3-(Boc-amino)pyrrolidine or pyrrolidine-3,4-diamine—act as "conformational locks." The cyclic nature of the pyrrolidine ring intrinsically restricts the

(phi) dihedral angle of the peptide backbone to approximately -65°[1].

Universal Peptidomimetics

Advanced minimalist peptidomimetics, such as pyrrolinone-pyrrolidine oligomers, are designed to project amino acid side chains without relying on a traditional peptide backbone. Computational modeling and quenched molecular dynamics (QMD) reveal that these scaffolds can universally mimic local pairs of amino acids across various secondary structures, including

-helices, -helices, and both parallel and antiparallel -sheets[2]. By pre-organizing the molecule into a thermodynamically accessible state (within 3.0 kcal/mol of the global minimum), pyrrolidine derivatives drastically reduce the entropic cost of receptor engagement[2].

Proteolytic Stability and Permeability

Beyond thermodynamics, the pyrrolidine ring introduces an N-alkylated amide bond (similar to proline) that is highly resistant to enzymatic cleavage by standard proteases[1]. Furthermore, the lipophilic nature of the hydrocarbon ring enhances cell membrane permeability, a critical factor for intracellular target engagement[1].

Synthetic Methodologies: SPPS Integration

Synthesizing conformationally constrained peptides requires careful optimization of Solid-Phase Peptide Synthesis (SPPS) protocols. The steric bulk of the pyrrolidine ring often hinders nucleophilic attack during coupling, necessitating highly reactive coupling reagents and optimized reaction times.

Validated Protocol: Manual SPPS of a Pyrrolidine-Containing Peptide

The following protocol outlines the incorporation of a pyrrolidine-3,4-diamine scaffold into a model peptide sequence using Fmoc-chemistry[3]. This protocol is designed as a self-validating system, utilizing intermediate colorimetric assays to ensure sequence fidelity.

Step 1: Resin Preparation and Swelling

• Procedure: Swell 100 mg of Rink Amide MBHA resin in N,N-dimethylformamide (DMF) for 30 minutes.

• Causality: Solvating the polymer matrix expands the resin pores, maximizing the accessibility of reactive sites for the incoming bulky pyrrolidine monomer.

Step 2: Initial Fmoc Deprotection

• Procedure: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash thoroughly with DMF and Dichloromethane (DCM).

• Causality: Piperidine acts as a mild base to remove the Fmoc protecting group via an E1cB elimination mechanism, exposing the primary amine for coupling.

Step 3: Scaffold Coupling (Critical Step)

• Procedure: Dissolve the Fmoc-protected pyrrolidine derivative (3 eq), HATU (3 eq), and N,N-Diisopropylethylamine (DIEA) (6 eq) in DMF. Add to the resin and agitate for 2–3 hours.

• Causality: Standard DIC/HOBt coupling is often insufficient for sterically hindered cyclic scaffolds. HATU, a highly reactive uronium-based coupling agent, accelerates the formation of the active ester. DIEA provides the basic environment necessary to deprotonate the carboxylic acid, driving the reaction to completion.

Step 4: Validation Gate (Kaiser Test)

• Procedure: Perform a ninhydrin (Kaiser) test on a few cleaved beads.

• Causality: A colorless bead indicates successful coupling (absence of free primary amines). A blue bead indicates incomplete coupling, triggering a mandatory double-coupling step to prevent deletion sequences.

Step 5: Global Cleavage and Deprotection

• Procedure: Treat the dried resin with a cleavage cocktail of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% H

  O for 3 hours.

• Causality: TFA cleaves the peptide from the solid support and removes acid-labile side-chain protecting groups (e.g., Boc). TIS and water act as carbocation scavengers, preventing the re-alkylation of nucleophilic side chains (like Trp or Tyr) by the highly reactive carbocations generated during deprotection[3].

Step 6: Precipitation and Purification

• Procedure: Precipitate the crude peptide in cold diethyl ether, centrifuge, and purify via preparative RP-HPLC (C18 column, H

  O/Acetonitrile gradient with 0.1% TFA).

Caption: Self-validating Solid-Phase Peptide Synthesis (SPPS) workflow for pyrrolidine peptidomimetics.

Quantitative SPPS Metrics

The introduction of cyclic constraints inherently impacts synthesis yields. Table 1 summarizes typical quantitative data derived from the synthesis of pyrrolidine-modified peptides compared to linear controls[1],[3],[4].

Table 1: Comparative SPPS Yields and Purity Metrics

Scaffold Type	Primary Coupling Reagent	Avg. Reaction Time	Crude Purity (%)	Overall Yield (%)
Linear Amino Acid (Control)	DIC / HOBt	60 min	> 90%	85 – 95%
(R)-3-(Boc-amino)pyrrolidine	DIC / HOBt	120 min	82 – 88%	75 – 85%
Pyrrolidine-3,4-diamine	HATU / DIEA	180 min (Double)	75 – 80%	60 – 70%
Bicyclic Pyrrolidine-Isoxazoline	COMU / DIEA	180 min (Double)	70 – 75%	55 – 65%

Therapeutic Applications & Case Studies

The unique structural properties of pyrrolidine peptidomimetics have translated into significant clinical and preclinical successes across diverse therapeutic areas.

Antiviral Drug Discovery: Arenavirus Entry Inhibitors

Hemorrhagic fever arenaviruses (e.g., Lassa virus, Junín virus) pose severe global health threats. In the search for broad-spectrum antivirals, researchers utilized High-Throughput Screening (HTS) of over 80,000 compounds, specifically targeting libraries of iminodiacetic acid- and pyrrolidine-based peptidomimetics [5].

This screening identified highly potent small-molecule entry inhibitors, notably compounds 16G8 and 17C8 . Mechanistic studies revealed that these pyrrolidine-derived molecules block viral entry by inhibiting pH-dependent membrane fusion within the acidic endosomal compartment after virus internalization[5]. The conformational rigidity of the pyrrolidine core was critical in maintaining the precise spatial geometry required to disrupt the viral glycoprotein (GP2) and stable signal peptide (SSP) interaction[5].

Metabolic Disease: DPP-4 Inhibitors (Gliptins)

Perhaps the most commercially successful application of pyrrolidine peptidomimetics is in the treatment of Type 2 Diabetes Mellitus (T2DM) via Dipeptidyl Peptidase-4 (DPP-4) inhibitors, commonly known as "gliptins"[6].

DPP-4 is a serine protease responsible for the rapid degradation of incretin hormones like GLP-1 (Glucagon-like peptide-1), which stimulate insulin secretion. Pyrrolidine-based peptidomimetics (such as vildagliptin) are designed to mimic the penultimate proline residue of GLP-1. The pyrrolidine ring fits perfectly into the S1 hydrophobic pocket of the DPP-4 active site, acting as a highly potent, competitive inhibitor[6]. This prevents incretin degradation, leading to sustained insulin secretion and improved glycemic control.

Caption: Mechanism of action for pyrrolidine-based DPP-4 inhibitors in glycemic control.

Conclusion

Pyrrolidine-based peptidomimetics represent a masterclass in structural drug design. By leveraging the intrinsic conformational restriction of the five-membered nitrogenous ring, medicinal chemists can bypass the entropic penalties and proteolytic vulnerabilities that plague native peptides. Whether deployed as universal secondary structure mimetics, viral fusion inhibitors, or metabolic enzyme antagonists, the pyrrolidine scaffold remains an indispensable tool in the modern drug discovery arsenal. Success in synthesizing these complex molecules relies heavily on understanding the causality of SPPS chemistry—specifically, the strategic use of highly reactive coupling agents to overcome the steric barriers introduced by these powerful conformational locks.

References

• BenchChem. "Application Notes and Protocols for the Use of (R)-3-(Boc-amino)pyrrolidine in Peptide Synthesis." BenchChem. 1

• BenchChem. "Application of Pyrrolidine-3,4-diamine in Peptide Synthesis: A Framework for Creating Novel Peptidomimetics." BenchChem.3

• Burgess, K., et al. "Pyrrolinne-pyrrolidine Oligomers As Universal Peptidomimetics." PMC (National Institutes of Health). 2

• Tamborini, L., et al. "Bicyclic Pyrrolidine-Isoxazoline γ Amino Acid: A Constrained Scaffold for Stabilizing α-Turn Conformation in Isolated Peptides." Frontiers in Chemistry. 4

• Lee, A. M., et al. "Entry inhibitors as arenavirus antivirals." Frontiers in Microbiology. 5

• ResearchGate. "Overview of the Gliptin Class (Dipeptidyl Peptidase-4 Inhibitors) in Clinical Practice." ResearchGate. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyrrolinne-pyrrolidine Oligomers As Universal Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Bicyclic Pyrrolidine-Isoxazoline γ Amino Acid: A Constrained Scaffold for Stabilizing α-Turn Conformation in Isolated Peptides [frontiersin.org]
• 5. Frontiers | Entry inhibitors as arenavirus antivirals [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Technical Guide: Comparative Analysis of aegPNA vs. Pyrrolidinyl PNA Backbones

[1]

Executive Summary: The Entropy-Specificity Trade-off

In the design of Peptide Nucleic Acids (PNAs), the backbone architecture dictates the thermodynamic landscape of hybridization. This guide analyzes the transition from the "Gold Standard" aegPNA (N-(2-aminoethyl)glycine) to the conformationally constrained pyrrolidinyl PNA (specifically the acpcPNA variant).

While aegPNA offers synthetic accessibility and flexibility, it suffers from high entropic penalties upon binding and promiscuous RNA/DNA recognition. Pyrrolidinyl PNA introduces a cyclic, chiral backbone that "pre-pays" the entropic cost of binding, resulting in higher affinity, exceptional mismatch discrimination, and a unique preference for DNA over RNA. This guide details the mechanistic underpinnings, comparative performance data, and validated synthesis protocols for these two distinct backbone chemistries.

Part 1: Structural Mechanics & Thermodynamics

The fundamental difference between these backbones lies in the balance between conformational flexibility (aegPNA) and pre-organization (pyrrolidinyl PNA).

aegPNA: The Induced Fit Model

The aegPNA backbone is achiral and uncharged. In its unbound state, it adopts a random coil conformation. Upon hybridization, it must undergo a significant conformational change to adopt the helical structure required for Watson-Crick pairing.

• Thermodynamic Consequence: High entropic penalty (

  ).

• Structural Result: It can adjust to bind both DNA and RNA (A-form and B-form helices), leading to lower target specificity.

Pyrrolidinyl PNA: The Pre-organized Model

The pyrrolidinyl backbone (specifically the trans-4-hydroxy-L-proline derivative or acpcPNA) incorporates a cyclic ring structure. This restricts rotation around the N-C

and C -C(O) bonds.

• Thermodynamic Consequence: The backbone is "pre-organized" into a helical-compatible conformation. The entropic cost of binding is significantly reduced.

• Structural Result: The rigid structure is sterically tuned to prefer the B-form helix geometry of DNA, often resulting in lower affinity for RNA (A-form), a critical feature for avoiding off-target antisense effects in the cytosol.

Thermodynamic Landscape Visualization

Figure 1: Thermodynamic comparison showing the reduced entropic penalty for pyrrolidinyl PNA binding compared to aegPNA.

Part 2: Comparative Performance Metrics

The following data aggregates head-to-head comparisons, specifically focusing on the acpcPNA (D-prolyl-2-aminocyclopentanecarboxylic acid) variant vs. standard aegPNA.

Table 1: Biophysical Properties Comparison

Feature	aegPNA (Classic)	Pyrrolidinyl PNA (acpcPNA)	Impact on Application
Binding Affinity ( )	Baseline	Higher (+2°C to +5°C per 10-mer)	Allows shorter probes with high stability.
Specificity (Mismatch)	Moderate ( C)	High ( C)	Critical for SNP detection.
Nucleic Acid Selectivity	Promiscuous (DNA RNA)	DNA Selective (DNA > RNA)	Ideal for dsDNA targeting (antigene) without RNA interference.
Self-Hybridization	Common (forms PNA:PNA duplexes)	Negligible	Prevents probe aggregation; simplifies design.
Solubility	Low to Moderate	Low (Hydrophobic backbone)	Requires cationic modifications (e.g., Lysines or Guanidinium).
Stereochemistry	Achiral (None)	Chiral (Requires (2'R, 4'R) / (1S, 2S))	Synthesis requires enantiopure starting materials.

Specificity Data (Example Sequence)

Sequence: 10-mer targeting T-rich DNA.

• aegPNA:

  (match) = 48.9°C | (1 mismatch) = 36.0°C | = 12.9°C

• acpcPNA:

  (match) = 53.3°C | (1 mismatch) = 31.0°C | = 22.3°C

• Insight: Pyrrolidinyl PNA punishes mismatches twice as hard due to the inability of the rigid backbone to accommodate the geometric distortion of a mismatch.

Part 3: Synthesis & Design Considerations

Synthesis of pyrrolidinyl PNA is more challenging than aegPNA due to steric hindrance at the secondary amine of the proline ring.

Chemistry Choice: Fmoc vs. Boc

• aegPNA: Historically synthesized via Boc chemistry (robust, but requires HF cleavage). Now often Fmoc.[1]

• Pyrrolidinyl PNA: Exclusively Fmoc chemistry .[2] The acid sensitivity of the stereocenters and the compatibility with automated synthesizers make Fmoc the standard.

Stereochemical Control

The success of pyrrolidinyl PNA relies entirely on stereochemistry.

• Correct Configuration: (2'R, 4'R)-proline linked to (1S, 2S)-ACPC.

• Incorrect Configuration: (2'S, 4'S) or cis-isomers lead to a complete loss of binding affinity.

• Protocol Note: Ensure monomers are purchased or synthesized with >99% enantiomeric excess (ee).

Synthesis Workflow Diagram

Figure 2: Solid-Phase Peptide Synthesis (SPPS) cycle for PNA.[3] Note the critical "Double Couple" path often required for sterically hindered pyrrolidinyl monomers.

Part 4: Experimental Protocols

Protocol: Fmoc-Solid Phase Synthesis of Pyrrolidinyl PNA

Objective: Synthesize a 10-mer acpcPNA sequence.

Materials:

• Rink Amide resin (low loading: 0.2–0.3 mmol/g to prevent aggregation).

• Fmoc-acpcPNA monomers (proline-based).

• Activator: HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

• Base: DIEA (Diisopropylethylamine).[4]

• Solvent: Anhydrous DMF (N,N-dimethylformamide).

Step-by-Step Workflow:

• Resin Swelling: Swell 50 mg resin in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x).

• Coupling (The Critical Step):

  • aegPNA: Standard coupling (30 min) is usually sufficient.

  • Pyrrolidinyl PNA:[3][5][6][7][8][9][10][11] Dissolve Monomer (4 eq), HATU (3.8 eq), and HOAt (4 eq) in DMF. Add DIEA (8 eq).

  • Reaction Time: Allow to react for 2–4 hours (vs. 30 min for aegPNA). The secondary amine on the proline ring is less nucleophilic and sterically hindered.

  • Double Coupling: Highly recommended for G-rich sequences or if the Kaiser test is positive.

• Capping: Acetic anhydride/Pyridine/DMF (1:2:2) for 5 min to terminate unreacted chains.

• Cleavage: Treat resin with TFA:TIS:H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Protocol: UV-Melting Analysis ( )

Objective: Validate the higher affinity of pyrrolidinyl PNA.

• Preparation: Prepare 1.0 µM PNA and 1.0 µM complementary DNA in buffer (10 mM Na-phosphate, 100 mM NaCl, pH 7.0).

• Annealing: Heat to 90°C for 5 min, then cool slowly to room temperature.

• Measurement: Record Absorbance at 260 nm while heating from 20°C to 90°C at a rate of 1.0°C/min.

• Analysis: Determine

  from the first derivative of the melting curve.

  • Validation Check: acpcPNA should show a sharp transition. Broad transitions indicate aggregation or impure synthesis.

Part 5: Therapeutic Implications & Cellular Uptake

Cellular Uptake Challenges

Both aegPNA and unmodified pyrrolidinyl PNA possess neutral backbones, resulting in poor cellular uptake. However, pyrrolidinyl PNA offers a unique chemical handle.

• aegPNA: Typically requires conjugation to Cell Penetrating Peptides (CPPs) like TAT or Penetratin.

• Pyrrolidinyl PNA: The proline ring allows for specific post-synthetic modifications.[11]

  • Strategy: Reductive alkylation of the N-terminus or specific backbone modification with guanidinium groups.

  • Result: This creates a cationic PNA that mimics the uptake mechanism of CPPs without needing a long peptide tail, improving solubility by 10-20 fold.

Application Selection Guide

Application	Recommended Backbone	Reason
Antisense (mRNA knockdown)	aegPNA (modified)	Requires RNA binding; acpcPNA binds RNA poorly.
Antigene (dsDNA targeting)	Pyrrolidinyl PNA	High specificity and strand invasion capability; avoids RNA off-targets.
SNP Detection / Diagnostics	Pyrrolidinyl PNA	Superior mismatch discrimination ( C).
In situ Hybridization (FISH)	aegPNA	Established protocols and lower cost.

References

• Nielsen, P. E., Egholm, M., Berg, R. H., & Buchardt, O. (1991). Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide. Science, 254(5037), 1497–1500. Link

• Vilaivan, T., & Srisuwannaket, C. (2006). Hybridization properties of conformationally constrained peptide nucleic acids with a pyrrolidine-based backbone.[12][6][7][9][11][13][14] Organic Letters, 8(9), 1897-1900. Link

• Vilaivan, T. (2015).[13] Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications. Accounts of Chemical Research, 48(6), 1603–1614. Link

• Suparpprom, C., Srisuwannaket, C., Sangvanich, P., & Vilaivan, T. (2005). Synthesis and DNA binding properties of pyrrolidinyl peptide nucleic acids bearing a prolyl-2-aminocyclopentanecarboxylic acid backbone. Tetrahedron Letters, 46(16), 2833-2837. Link

• Wojciechowski, F., & Hudson, R. H. (2007). Nucleobase modifications in peptide nucleic acids.[2][6][7][8][10][11][14][15] Current Topics in Medicinal Chemistry, 7(7), 667-679. Link

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• 4. chem.uci.edu [chem.uci.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of DNA, aminoethylglycyl PNA and pyrrolidinyl PNA as probes for detection of DNA hybridization using surface plasmon resonance technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Pyrrolidinyl peptide nucleic acid with α/β-peptide backbone: A conformationally constrained PNA with unusual hybridization properties - PMC [pmc.ncbi.nlm.nih.gov]

The Thermodynamic Imperative: Engineering Rigid Backbones to Enhance PNA-DNA Binding Affinity

Executive Summary: The Evolution of PNA Architecture

Peptide Nucleic Acids (PNAs) represent a paradigm shift in synthetic genetics. By replacing the negatively charged ribose-phosphate backbone of natural nucleic acids with a neutral, achiral N-(2-aminoethyl)glycine (aeg) pseudopeptide scaffold, PNAs eliminate the electrostatic repulsion typically present during nucleic acid hybridization[1][2]. This fundamental property grants PNAs exceptional binding affinity, sequence specificity, and total resistance to nuclease and protease degradation[1][3].

However, the standard aegPNA backbone possesses a critical thermodynamic flaw: conformational hyper-flexibility . When transitioning from a disordered single-stranded state in solution to a rigid, right-handed helix upon binding to a target sequence, the molecule incurs a severe entropic penalty. To overcome this thermodynamic bottleneck, modern molecular engineering has introduced rigid backbones—such as gamma-modified (

-PNA) and carbocyclic PNAs. This whitepaper dissects the causality behind how these structural constraints "preorganize" the PNA strand, thereby optimizing DNA binding affinity for advanced therapeutic and diagnostic applications.

The Thermodynamics of Preorganization

The driving force of PNA-DNA hybridization is governed by the Gibbs free energy equation:

For a flexible aegPNA, the formation of Watson-Crick hydrogen bonds provides a favorable enthalpic contribution (

). However, the massive loss of conformational degrees of freedom upon binding results in a highly negative change in entropy ( ). This entropic penalty limits the overall thermodynamic favorability ( ) of the reaction.

By introducing steric or chiral constraints, the PNA backbone is forced into a binding-competent helical geometry prior to hybridization. Because the molecule is already "preorganized," the entropy is lost during synthesis rather than during the binding event, making the

of hybridization significantly less negative.

Gamma-Modified PNAs ( -PNA)

The substitution of the aeg backbone at the

-position with a chiral amino acid side chain (e.g., L-lysine, L-serine) fundamentally alters the molecule's physical chemistry. L-amino acid derived -PNAs induce a right-handed helical motif in the single-stranded state[1][4]. This chiral preorganization directly translates to a massive reduction in the entropic penalty of binding, increasing the melting temperature ( ) by 5–8°C per substitution[5]. Beyond thermodynamics, these side chains can be engineered to improve aqueous solubility, prevent self-aggregation, and enable double-stranded DNA invasion[1][5].

Carbocyclic PNAs (cpPNA and chPNA)

Integrating cyclic carbon structures directly into the backbone restricts dihedral rotation, locking the PNA into specific spatial orientations.

• Cyclopentane PNA (cpPNA): The incorporation of a cyclopentane ring restricts the flexible backbone while maintaining enough adaptability through ring puckering[6]. This modification significantly enhances probe brightness and binding affinity to both DNA and RNA without target discrimination[7][8].

• Cyclohexane PNA (chPNA): The rigidity of the six-membered ring locks the PNA into an extreme conformation. This strict rigidity creates profound selectivity, heavily favoring RNA over DNA binding (exhibiting

  differences of +16 to +50°C), making it an exceptional tool for RNA-targeted therapeutics[8][9].

Quantitative Data: Comparative Binding Affinities

To illustrate the impact of backbone rigidity, the thermodynamic parameters of various PNA architectures are summarized below.

Table 1: Thermodynamic Impact of Backbone Modifications on PNA Hybridization

Backbone Architecture	Structural Modification	Entropic Impact ( )	Average Impact	Target Specificity
Standard aegPNA	N-(2-aminoethyl)glycine	High Penalty	Baseline	High (DNA/RNA)
-PNA (Single)	C- side-chain (e.g., L-Ser)	Reduced Penalty	+4°C to +8°C per mod	Very High
-PNA (Fully Mod)	C- side-chain	Minimized Penalty	+19°C (DNA), +10°C (RNA)	Superior Mismatch Discrimination
cpPNA	Cyclopentane ring	Reduced Penalty	Enhanced	DNA/RNA Equal
chPNA	Cyclohexane ring	Highly Constrained	+16°C to +50°C (RNA)	Strong RNA Preference

(Data synthesized from[5][7][8][9][10])

Thermodynamic Pathway Visualization

The following diagram illustrates the logical relationship between backbone flexibility, entropic penalty, and resulting binding affinity.

Thermodynamic pathways of flexible aegPNA versus preorganized rigid PNA backbones.

Experimental Protocol: Thermodynamic Validation of Rigid PNA Binding

To empirically validate the enhanced binding affinity of engineered PNAs, researchers must utilize a self-validating system combining UV-Melting (Thermal Denaturation) and Isothermal Titration Calorimetry (ITC).

Phase 1: Duplex Annealing (Self-Validating Preparation)

• Sample Preparation: Combine equimolar concentrations (e.g., 2 µM) of the rigid PNA and its complementary DNA target in a physiological buffer (10 mM NaPi, 150 mM NaCl, pH 7.2).

  • Causality of Experimental Choice: While PNA-DNA hybridization is largely independent of ionic strength due to the uncharged PNA backbone[2], physiological salt is strictly maintained to stabilize the secondary structure of the DNA target, ensuring the baseline state of the DNA is biologically relevant.

• Thermal Ramp: Heat the mixture to 95°C for 5 minutes to disrupt any secondary structures, then cool to 20°C at a strict ramp rate of 0.5°C/min.

  • Causality of Experimental Choice: A slow cooling ramp prevents kinetic trapping. Rigid PNAs, especially bis-PNAs or

    -PNAs, have exceptionally high affinities that can lock into mismatched, kinetically favored states if crash-cooled. Slow annealing ensures the system reaches its absolute thermodynamic minimum.

  • Self-Validation Checkpoint: Run an aliquot on a native PAGE gel. A single, sharp shifted band confirms 100% duplex formation without aggregation[11].

Phase 2: UV-Melting (Thermal Denaturation)

• Data Acquisition: Transfer the annealed duplex to a quartz cuvette. Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller, heating from 20°C to 95°C at 1.0°C/min.

• Analysis: Calculate the first derivative of the melting curve (

  ) to identify the melting temperature ( ).

  • Causality of Experimental Choice: The hyperchromic effect at 260 nm correlates directly with base-pair unstacking. Rigid backbones like

    -PNA will show a heavily right-shifted and a steeper transition slope compared to aegPNA, indicative of a highly cooperative melting process driven by structural preorganization.

Phase 3: Isothermal Titration Calorimetry (ITC)

• Titration: Degas all buffers. Titrate 50 µM of single-stranded rigid PNA into a sample cell containing 5 µM complementary DNA at 25°C.

• Thermodynamic Extraction: Integrate the injection peaks to determine the enthalpy of binding (

  ) and the association constant ( ). Calculate and .

  • Causality of Experimental Choice: ITC directly measures the enthalpy (

    ) of binding. By comparing the and calculated of flexible aegPNA versus rigid -PNA, researchers can mathematically prove that the enhanced affinity ( ) of rigid PNAs is entropically driven (due to preorganization) rather than enthalpically driven[1][4].

Conclusion

The transition from flexible aegPNA to conformationally constrained architectures marks a critical maturation in nucleic acid analogue technology. By engineering rigid backbones—whether through the chiral induction of

-PNAs or the steric locking of carbocyclic rings—scientists can effectively bypass the entropic penalty of hybridization. This thermodynamic optimization yields unparalleled binding affinities, enabling applications that were previously impossible, such as sequence-specific double-stranded DNA invasion and highly sensitive single-nucleotide mismatch discrimination in liquid biopsies.

References

• "Gamma-Peptide Nucleic Acids Expand The Repertoire Of PNAs", Bio-Synthesis,
• "Gamma & Bis PNA for Research", PNA Bio,
• "PNA Monomers (Peptide Nucleic Acid)", BOC Sciences,
• "Effect of chirality in gamma-PNA: PNA interaction, another piece in the picture", PMC - NIH,
• "Design of PNA and gamma PNA-155 oligomers and gel shift binding assay", ResearchG
• "Perspectives on conformationally constrained peptide nucleic acid (PNA)", RSC Publishing,
• "Advancement of Nucleic Acid Biosensors Based on Morpholino", NWPII,
• "7-Methylguanine With a Cyclopentane Backbone: A Bright Combination for a FIT-PNA RNA Sensor", PMC - NIH,
• "Structures of ODN, PNA, and cyclopentane PNA", ResearchG
• "Molecular Assembly of Triplex of Duplexes from Homothyminyl-Homocytosinyl Cγ(S/R)
• "RSC Chemical Biology", The Royal Society of Chemistry,
• "Molecularly resolved, label-free nucleic acid sensing at solid–liquid interface using non-ionic DNA analogues", PMC - NIH,

Sources

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• 2. nwpii.com [nwpii.com]
• 3. Molecularly resolved, label-free nucleic acid sensing at solid–liquid interface using non-ionic DNA analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of chirality in gamma-PNA: PNA interaction, another piece in the picture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gamma & Bis PNA for Research | PNA Bio [pnabio.com]
• 6. researchgate.net [researchgate.net]
• 7. 7-Methylguanine With a Cyclopentane Backbone: A Bright Combination for a FIT-PNA RNA Sensor - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00017B [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Stereoselective synthesis of pyrrolidine PNA intermediates

Title: Stereoselective Synthesis of Pyrrolidine PNA Intermediates: A Technical Guide to the Hydroxyproline Route

Executive Summary

Peptide Nucleic Acids (PNAs) are potent DNA/RNA mimics, but the flexibility of the standard aminoethylglycine (aeg) backbone imposes an entropic penalty upon hybridization. Pyrrolidine-based PNA (pPNA) addresses this by introducing a cyclic constraint, pre-organizing the backbone for duplex formation. This guide details the stereoselective synthesis of the

-4-aminopyrrolidine-2-carboxylic acid monomer—a critical intermediate for high-affinity PNA oligomers. Unlike standard protocols, this guide focuses on the "Hydroxyproline Route," utilizing the natural chirality of trans-4-hydroxy-L-proline to strictly control stereochemistry without expensive chiral auxiliaries.

Part 1: The Strategic Imperative

The transition from acyclic aegPNA to cyclic pPNA is driven by thermodynamics. By constraining the backbone dihedral angles, we reduce the entropy loss (

) upon hybridization, leading to a higher melting temperature ( ) and improved sequence specificity.

Key Structural Advantages:

• Pre-organization: The pyrrolidine ring locks the backbone into a configuration favorable for Watson-Crick pairing.

• Stereochemical Control: Unlike aegPNA (achiral), pPNA allows for tuning of binding properties via

  and configurations.

• Resistance: The cyclic structure provides enhanced stability against enzymatic degradation.

Part 2: Retrosynthetic Analysis

To synthesize the target Fmoc-protected monomer suitable for Solid Phase Peptide Synthesis (SPPS), we disconnect the molecule at the nucleobase linker and the backbone protecting groups.

Target Molecule:

-Fmoc- -(Nucleobase-acetyl)- -4-aminopyrrolidine-2-carboxylic acid.

Retrosynthetic Logic:

• Chirality Source: The starting material is

  -4-hydroxy-L-proline (natural, cheap, chiral).

• Stereochemical Pivot: The starting material has a

  configuration. To access the target (cis-relationship), we must invert the stereocenter at C4.

• Orthogonal Protection: We require differential protection for the N1 (backbone amine) and N4 (nucleobase attachment site).

Figure 1: Retrosynthetic pathway utilizing the natural chirality of hydroxyproline to access the inverted (2S,4S) scaffold.

Part 3: Critical Synthetic Route (The Protocol)

This protocol describes the synthesis of the thymine-functionalized monomer. The logic applies to other bases (A, C, G) with appropriate exocyclic amine protection (e.g., Bhoc or Cbz).

Stage 1: Scaffold Preparation & Activation

Objective: Protect the N1 position and activate the C4-hydroxyl for displacement.

• Esterification:

  • Suspend trans-4-hydroxy-L-proline (10 g) in dry methanol.

  • Add thionyl chloride (

    , 1.2 eq) dropwise at 0°C. Reflux for 4 hours.

  • Why: Methyl ester protects the carboxylate and improves solubility in organic solvents.

• N1-Protection (Boc):

  • Treat the methyl ester hydrochloride with

    (2.5 eq) and (1.1 eq) in DCM.

  • Result:

    -Boc-trans-4-hydroxy-L-proline methyl ester.

• C4-Activation (Mesylation):

  • Dissolve the N-Boc intermediate in dry pyridine/DCM.

  • Add Methanesulfonyl chloride (MsCl, 1.2 eq) at 0°C.

  • Criticality: The mesyl group (OMs) is an excellent leaving group. This sets the stage for

    inversion.

Stage 2: The Stereochemical Pivot (Inversion)

Objective: Convert the C4-hydroxyl (

) to a C4-amine ( ) via displacement.

• Azide Displacement:

  • Dissolve the O-mesyl compound in dry DMF.

  • Add Sodium Azide (

    , 2.0 eq). Heat to 60°C for 8-12 hours.

  • Mechanism: The azide anion attacks C4 from the backside, displacing the mesylate.

  • Result: The configuration inverts from

    ( ) to ( ).

• Reduction (Staudinger Reaction):

  • Treat the azide intermediate with Triphenylphosphine (

    , 1.2 eq) in THF/Water.

  • Why Staudinger? It is milder than catalytic hydrogenation (

    ) and compatible with Cbz/Fmoc groups if present elsewhere.

  • Product:

    -4-amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid methyl ester.

Figure 2: The stereochemical inversion mechanism. The SN2 attack by the azide nucleophile ensures the formation of the cis-(2S,4S) isomer.

Stage 3: Nucleobase Functionalization

Objective: Attach the nucleobase to the newly formed C4-amine.

• Coupling:

  • React the C4-amine intermediate with Thymin-1-yl-acetic acid (1.1 eq).

  • Reagents: EDC.HCl (1.2 eq) and HOBt (1.2 eq) in DMF/DCM.

  • Note: DCC is avoided to prevent difficult-to-remove urea byproducts.

• Verification: Check via NMR. The appearance of thymine protons (singlet at

  1.8 ppm for , singlet at 7.2 ppm for H6) confirms coupling.

Stage 4: Final Deprotection & Reprotection (The Fmoc Switch)

Objective: Prepare the monomer for standard Fmoc-SPPS.

• Ester Hydrolysis: Treat with LiOH (2 eq) in THF/H2O to release the carboxylic acid.

• Boc Removal: Treat with TFA/DCM (1:1) to remove the N1-Boc group.

• Fmoc Protection:

  • React the free amine/acid zwitterion with Fmoc-OSu (1.1 eq) and

    in Dioxane/H2O.

  • Final Product:

    -Fmoc- -(Thymin-1-ylacetyl)- -4-aminopyrrolidine-2-carboxylic acid.

Part 4: Data Summary & Optimization

Table 1: Comparative Yields & Conditions

Step	Reagents	Typical Yield	Critical Parameter
Activation	MsCl, Pyridine	92-95%	Temperature < 0°C to prevent elimination.
Inversion	, DMF	85-90%	Anhydrous DMF is essential to prevent hydrolysis.
Reduction	,	88-92%	Ensure complete evolution of gas.
Coupling	EDC, HOBt	75-85%	pH control (keep slightly basic with DIPEA).

Troubleshooting The "Difficult" Coupling: If the coupling of the nucleobase-acetic acid to the C4-amine is sluggish (due to steric hindrance from the ring), switch to HATU/HOAt activation. While more expensive, HATU significantly accelerates amide bond formation in sterically congested secondary amines.

Part 5: Quality Control & Validation

To ensure "Trustworthiness" in your results, every batch of monomer must undergo the following QC steps before being committed to solid-phase synthesis:

• Chiral HPLC: Use a Chiralpak AD-H column to verify the absence of the

  enantiomer (which would indicate failure of the inversion step or racemization).
• -NMR Diagnostic Signals:
  • -proton (C2-H): Look for a doublet of doublets around 4.4-4.6 ppm.

  • Fmoc protons: Two doublets (aromatic) and a triplet (aliphatic CH) are diagnostic.

• Kaiser Test (Negative): Ensure no free amines remain after the Fmoc protection step.

References

• Kumar, V. A., & Ganesh, K. N. (2001).[1] Pyrrolidine Nucleic Acids: DNA/PNA Oligomers with 2-Hydroxy/Aminomethyl-4-(thymin-1-yl)pyrrolidine-N-acetic acid.[1] Organic Letters, 3(9), 1269–1272.[1] Link

• Vilaivan, T., et al. (2001). Synthesis and properties of chiral peptide nucleic acids with a N-aminoethyl-D-proline backbone. Bioorganic & Medicinal Chemistry Letters, 11(18), 2537-2540. Link

• Supabowornsathit, K., & Vilaivan, T. (2020).[2] Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry. Methods in Molecular Biology, 2105, 35-60.[2] Link

• Puschl, A., et al. (2009). Peptide Nucleic Acids (PNA) in Chemical Biology and Drug Discovery.[3][4][5] Angewandte Chemie International Edition, 48, 2636-2648. Link

Sources

• 1. Pyrrolidine nucleic acids: DNA/PNA oligomers with 2-hydroxy/aminomethyl- 4-(thymin-1-yl)pyrrolidine-N-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. saspublishers.com [saspublishers.com]
• 4. Frontiers | Solid-Phase Synthesis of Difficult Purine-Rich PNAs through Selective Hmb Incorporation: Application to the Total Synthesis of Cell Penetrating Peptide-PNAs [frontiersin.org]
• 5. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]

2-Aminomethylpyrrolidine Derivatives in Medicinal Chemistry: A Technical Guide

This guide provides an in-depth technical analysis of 2-aminomethylpyrrolidine derivatives, focusing on their role as privileged scaffolds in medicinal chemistry.[1] It is structured for researchers and drug development professionals, moving from fundamental synthesis to advanced structure-activity relationships (SAR) and emerging applications.[1]

Executive Summary

The 2-aminomethylpyrrolidine scaffold represents a "privileged structure" in drug discovery, distinguished by its ability to present functional groups in a defined 3D spatial orientation.[1] Unlike flat aromatic scaffolds, this chiral diamine offers a rigid pyrrolidine core with a flexible aminomethyl arm, allowing for precise vectorization of pharmacophores.

It is best known as the critical pharmacophore in substituted benzamides (e.g., Sulpiride , Amisulpride ), acting as a "chiral switch" where the (S)-enantiomer typically drives high-affinity antagonism at Dopamine D2/D3 receptors.[1] Beyond GPCRs, recent applications have expanded into kinase inhibition and fragment-based drug discovery (FBDD), where its non-planar topology improves solubility and selectivity.[1]

Structural & Synthetic Chemistry

Stereochemical Importance

The biological activity of 2-aminomethylpyrrolidine derivatives is highly stereospecific.

• (S)-Enantiomer: Generally the bioactive eutomer for dopamine antagonists (e.g., Levosulpiride).[1] It mimics the spatial arrangement of endogenous neurotransmitters.

• (R)-Enantiomer: Often exhibits significantly reduced affinity (distomer) or off-target effects.[1]

• Rigidity: The pyrrolidine ring restricts the conformational freedom of the nitrogen lone pair, reducing the entropic penalty upon receptor binding.

Synthetic Protocols

High-purity synthesis of the (S)-enantiomer is a prerequisite for medicinal chemistry campaigns.[1] Below is a validated protocol for the synthesis and resolution of the core scaffold.

Protocol: Synthesis of (S)-1-Ethyl-2-aminomethylpyrrolidine

Target: The key intermediate for Amisulpride and Levosulpiride.[1]

Step 1: N-Alkylation of L-Proline

• Reagents: L-Proline, Ethyl Iodide,

  , Acetone.[1]

• Procedure: Reflux L-Proline with ethyl iodide in acetone/base to yield N-ethyl-L-proline ethyl ester .

• Note: Esterification occurs simultaneously with N-alkylation under these conditions.

Step 2: Amidation

• Reagents:

  (gas or methanolic solution).

• Procedure: Treat the ester with methanolic ammonia at room temperature for 24h.

• Product: (S)-1-Ethyl-2-carboxamidopyrrolidine .

Step 3: Reduction (The Critical Step)

• Reagents:

  (Lithium Aluminum Hydride), THF (anhydrous).[1]

• Procedure:

  • Suspend

    (2.0 equiv) in dry THF under .

  • Add amide solution dropwise at 0°C.[1]

  • Reflux for 4–6 hours.[1]

  • Quench: Fieser workup (

    , 15% , ).

• Purification: Distillation under reduced pressure.

• Yield: Typically 70–80%.[1]

Step 4: Optical Resolution (If Racemic Starting Material Used) If starting from racemic proline or pyrrolidine, resolution is required using L-(+)-Tartaric Acid .[1]

• Solvent: Ethanol/Water (95:5).[1]

• Crystallization: The (S)-amine forms a less soluble diastereomeric salt with L-tartaric acid.[1] Recrystallize until constant melting point.

Visualization: Synthetic Pathway

Figure 1: Synthetic route from chiral pool L-Proline to the bioactive (S)-diamine scaffold.[1]

Medicinal Chemistry & SAR

The "Benzamide" Class (D2/D3 Antagonists)

The most commercially successful application of this scaffold is in the ortho-methoxybenzamide antipsychotics.

Key Drugs:

• Sulpiride: Racemic mixture.[1] Atypical antipsychotic.[1]

• Levosulpiride: Pure (S)-enantiomer.[1] Selective D2 antagonist with prokinetic properties.[1]

• Amisulpride: Contains the (S)-1-ethyl-2-aminomethylpyrrolidine moiety.[1][2] High affinity for D2/D3 receptors in the limbic system.

Structure-Activity Relationship (SAR) Logic: The 2-aminomethylpyrrolidine moiety acts as a semi-rigid linker that positions the basic nitrogen (protonated at physiological pH) to interact with the conserved Aspartate (Asp 3.32) residue in the GPCR binding pocket.

Structural Feature	SAR Implication	Optimization Strategy
Pyrrolidine Nitrogen ( )	Essential for positioning.[1]	Alkylation (Ethyl) is optimal for Amisulpride.[1] Bulky groups (Benzyl) shift selectivity.[1]
Chiral Center (C2)	Determines vector of the side chain.	(S)-configuration aligns with the receptor's hydrophobic pocket.[1] (R) often clashes.[1]
Aminomethyl Linker	Hydrogen bond donor/acceptor.[1]	Distance is critical.[1] Extending to ethyl (-CH2CH2-) usually loses potency.[1]
Benzamide Core	Intramolecular H-bond (NH...OMe).[1]	The ortho-methoxy group creates a pseudo-ring, locking the conformation for receptor fit.[1]

Kinase Inhibitors (Lck & SphK)

Recent medicinal chemistry has adapted this scaffold for kinase inhibition, specifically exploiting the "tail" region of the ATP binding pocket.

• Lck Kinase: Chiral peptidomimetic tails containing the pyrrolidine scaffold improve selectivity for Lymphocyte-specific protein tyrosine kinase (Lck) over structurally similar Src kinases.[1] The rigid stereochemistry directs the inhibitor away from the conserved regions, contacting unique residues in the solvent-exposed area.

• Sphingosine Kinase (SphK): Analogs replacing the primary amine with a hydroxyl group (2-hydroxymethylpyrrolidine) act as dual SphK1/SphK2 inhibitors.[1] The pyrrolidine headgroup mimics the sphingosine substrate.

Visualization: SAR Logic of Amisulpride

Figure 2: Structure-Activity Relationship (SAR) map for Amisulpride-type D2 antagonists.

Emerging Applications & Future Outlook

Fragment-Based Drug Discovery (FBDD)

The 2-aminomethylpyrrolidine scaffold is gaining traction in FBDD libraries due to its 3D-dimensionality .[1]

• Escape from Flatland: Most screening libraries are dominated by flat,

  -rich aromatics.[1] This scaffold introduces character and chirality (Fsp3 score), which correlates with improved clinical success rates and solubility.

• Vectors: It offers two distinct growth vectors (the pyrrolidine nitrogen and the primary amine) for "fragment growing" or "linking."

Platinum Complexes

While less common in current pipelines, (S)-2-aminomethylpyrrolidine has been used as a carrier ligand for Platinum(II) complexes (analogs of oxaliplatin).[1]

• Note on Toxicity: Early studies indicated that the enantiomeric purity significantly impacts nephrotoxicity, with specific isomers showing wider therapeutic indices.

PROTACs

The diamine nature of the scaffold makes it an ideal "linker-connector" in Proteolysis Targeting Chimeras (PROTACs). It can serve as a rigid spacer between the E3 ligase ligand (e.g., VHL or Cereblon binder) and the protein of interest (POI) warhead, modulating the ternary complex geometry.

References

• Synthesis & Resolution: Preparation method of (S)-N-ethyl-2-aminomethylpyrrolidine via Tartaric Acid Resolution. (Patent CN102442935A).[1] Link

• Medicinal Chemistry (Benzamides): Levosulpiride: A Review of its Pharmacology and Therapeutic Efficacy. (Drugs, Adis International).[1] Link

• Kinase Selectivity: Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. (Bioorganic & Medicinal Chemistry Letters).[1] Link

• Fragment-Based Design: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (Molecules, MDPI).[1] Link

• Amisulpride Pharmacology: Amisulpride: A Review of its Pharmacodynamic and Pharmacokinetic Properties. (CNS Drugs).[1][3] Link

Sources

• 1. PROTAC Linker | AxisPharm [axispharm.com]
• 2. CN102442935A - Preparation method of (S) -N-ethyl-2-aminomethyl pyrrolidine - Google Patents [patents.google.com]
• 3. (S)-()-2-(Aminomethyl)pyrrolidine [myskinrecipes.com]

Protocols & Analytical Methods

High-Fidelity Solid-Phase Synthesis of Pyrrolidinyl PNA (acpcPNA) Oligomers

Topic: Solid-phase synthesis protocols for pyrrolidinyl PNA oligomers Content Type: Application Note & Protocol Audience: Researchers, scientists, and drug development professionals.

[1]

Introduction: The acpcPNA Advantage

Pyrrolidinyl peptide nucleic acid (acpcPNA) represents a significant evolution in the field of artificial genetic polymers. Unlike standard N-(2-aminoethyl)glycine PNA (aegPNA), acpcPNA features a conformationally constrained backbone composed of alternating nucleobase-modified D-proline and (1S,2S)-2-aminocyclopentanecarboxylic acid (ACPC) units.

This rigidified structure confers exceptional properties:

• High Binding Affinity: The pre-organized backbone reduces the entropic penalty of hybridization, leading to higher

  with complementary DNA.

• Strict Specificity: The stereochemical constraints (specifically the

  proline and ACPC configuration) enforce high selectivity, minimizing mismatch tolerance.[1]

• Orthogonal Solubility: While hydrophobic, the modular backbone allows for the facile insertion of charged amino acids (e.g., Lysine) at the termini to modulate solubility without disrupting base pairing.

This application note details the Fmoc-based Solid-Phase Synthesis (SPS) of acpcPNA. Unlike standard PNA synthesis, which often uses a single monomeric unit per base, acpcPNA synthesis is a dual-cycle process requiring the alternating coupling of a spacer (ACPC) and a nucleobase-bearing monomer (Proline-Base).

Strategic Planning & Materials

Resin Selection

For acpcPNA, the C-terminus is typically an amide. Therefore, Rink Amide resins are the standard choice. To improve the solubility of the final oligomer and reduce aggregation during synthesis, it is highly recommended to attach a Lysine linker (or a short Lysine tail) to the resin before starting the PNA assembly.

• Recommended Resin: Rink Amide ChemMatrix (0.4–0.5 mmol/g loading). The ChemMatrix (PEG-PS) core offers superior swelling in DMF/NMP compared to polystyrene, crucial for the bulky acpcPNA growing chain.

• Alternative: Rink Amide MBHA (0.5–0.6 mmol/g).

Monomer Strategy

The synthesis relies on two distinct building blocks coupled in alternation:

• The Spacer: Fmoc-(1S,2S)-2-aminocyclopentanecarboxylic acid (Fmoc-ACPC-OH ).

• The Nucleobase Unit: Fmoc-(2'R,4'R)-N-(nucleobase)-proline-OH (Fmoc-Pro(Base)-OH ).

  • Base Protection: Adenine (Bhoc), Cytosine (Bhoc), Guanine (Bhoc), Thymine (None).

Reagents[3][4]

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is preferred over HBTU due to the steric bulk of the secondary amines in the proline/ACPC backbone.

• Base: N,N-Diisopropylethylamine (DIPEA).

• Deprotection: 20% Piperidine in DMF.[2]

• Cleavage: Trifluoroacetic acid (TFA) with Triethylsilane (TES) and Water.

Detailed Protocol: The Alternating Cycle

The synthesis of acpcPNA is unique because adding a single "nucleotide" to the sequence requires two distinct coupling steps : one for the ACPC spacer and one for the Proline-Base unit.

Workflow Visualization

The following diagram illustrates the alternating "Spacer-Base" cycle required for acpcPNA assembly.

Caption: The "Double-Pulse" cycle of acpcPNA synthesis. Note that one sequence position requires two coupling events: Spacer followed by Base (or vice versa depending on direction).

Step-by-Step Methodology

Phase 1: Resin Preparation & Linker Attachment

• Swelling: Weigh appropriate amount of Rink Amide ChemMatrix resin (e.g., 50 mg for 20 µmol scale). Swell in DCM for 20 min, then wash with DMF (3x).

• Fmoc Removal: Treat with 20% Piperidine/DMF (2 x 5 min). Wash with DMF (5x).

• Lysine Linker Coupling:

  • Dissolve Fmoc-Lys(Boc)-OH (5 eq), HATU (4.9 eq), and DIPEA (10 eq) in DMF (min volume).

  • Add to resin and shake for 45 min at Room Temperature (RT).

  • Wash with DMF (3x).[3]

  • Note: This Lysine residue acts as a solubility enhancer and a spacer from the resin bead.

Phase 2: The Elongation Loop

Directionality: acpcPNA is synthesized C

N . The C-terminus of the repeating unit is typically the ACPC carboxyl group. Therefore, the Fmoc-ACPC-OH is coupled first, followed by the Fmoc-Pro(Base)-OH .

Cycle Step A: Coupling the Spacer (ACPC)

• Deprotection: Treat resin with 20% Piperidine/DMF (2 x 5 min). Wash DMF (5x).

• Activation:

  • Prepare 0.2 M solution of Fmoc-ACPC-OH in NMP/DMF.

  • Mix Monomer (5 eq), HATU (5 eq), and DIPEA (10 eq). Pre-activate for 2 min.

• Coupling: Add mixture to resin. Shake for 60 min at RT.

  • Tip: For difficult sequences (purine-rich), coupling at 50°C can reduce aggregation, though RT is standard for acpcPNA to prevent epimerization.

• Washing: Wash with DMF (3x), DCM (1x), DMF (2x).

• Capping (Optional but Recommended): Treat with 5% Acetic Anhydride / 6% 2,6-Lutidine in DMF for 2 min. This terminates unreacted chains.

Cycle Step B: Coupling the Nucleobase (Proline)

• Deprotection: Treat resin with 20% Piperidine/DMF (2 x 5 min). Wash DMF (5x).

• Activation:

  • Prepare 0.2 M solution of Fmoc-Pro(Base)-OH in NMP/DMF.

  • Mix Monomer (5 eq), HATU (5 eq), and DIPEA (10 eq).

• Coupling: Add mixture to resin. Shake for 60 min at RT.

• Washing: Wash with DMF (3x).

• Capping: Repeat capping step.

Repeat Steps A and B until the full sequence is assembled.

Phase 3: Final Cleavage and Deprotection

• Final Fmoc Removal: Perform one last deprotection cycle (Piperidine) to remove the N-terminal Fmoc.

• Drying: Wash resin with DCM (5x) and MeOH (2x). Dry under vacuum/nitrogen flow.

• Cleavage Cocktail: Prepare TFA : Triethylsilane (TES) : Water (95 : 2.5 : 2.5).

• Reaction: Add cocktail to dry resin. Shake for 2–3 hours at RT.

  • Chemistry: This step cleaves the PNA from the resin (Rink linker) and removes the Bhoc protecting groups from the nucleobases and the Boc group from the Lysine linker.

• Precipitation: Filter resin. Drop filtrate into cold Diethyl Ether (-20°C). Centrifuge to pellet the white precipitate. Wash pellet 2x with cold ether.

Purification and Characterization

HPLC Purification

acpcPNA oligomers are hydrophobic. Use a C18 Reversed-Phase column with a shallow gradient.

Parameter	Condition
Column	C18 RP-HPLC (e.g., 5µm, 4.6 x 250 mm)
Buffer A	0.1% TFA in Water
Buffer B	0.1% TFA in Acetonitrile
Gradient	5% to 50% B over 40 min (Typical)
Temperature	50–60°C (Critical: Heat improves peak resolution by breaking aggregates)
Detection	UV at 260 nm

Quality Control (MALDI-TOF)

Verify the mass using Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) mass spectrometry.

• Matrix:

  -Cyano-4-hydroxycinnamic acid (CHCA) or Sinapinic Acid (SA).

• Expected Mass: Calculate the molecular weight based on the sum of the residues (Pro-Base + ACPC) + Linker + H (N-term) + NH2 (C-term).

Troubleshooting & Critical Notes

Steric Hindrance & Aggregation

The pyrrolidine ring and ACPC spacer create a bulky backbone.

• Symptom: Incomplete coupling (deletion sequences in MS).

• Solution 1: Use HATU exclusively. HBTU/TBTU are often insufficient.

• Solution 2: Double Coupling . Repeat the coupling step (fresh reagents) for the ACPC spacer if the sequence is long (>12-mer).

• Solution 3: Pentafluorophenyl (Pfp) Esters. If available, using pre-activated Pfp esters of the monomers (with HOAt catalyst) can sometimes yield cleaner coupling than in-situ HATU activation [4].

Epimerization[3]

• Risk: High temperature coupling (>60°C) or prolonged base treatment can cause racemization of the chiral centers in Proline or ACPC.

• Control: Stick to RT or max 50°C for coupling. Ensure Piperidine deprotection is not extended beyond 10-15 min total.

Solubility

• Issue: acpcPNA is more hydrophobic than DNA.

• Fix: Always include 1-2 Lysine residues at the C-terminus (resin end) and optionally at the N-terminus. This is non-negotiable for sequences longer than 10 bases.

References

• Vilaivan, T. (2015).[1][4] Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications. Accounts of Chemical Research, 48(7), 1904–1914. [1]

• Ditmangklo, B., et al. (2020).[5] Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry. Methods in Molecular Biology, 2105, 35-60.[5]

• Vilaivan, T., et al. (2014). Synthesis and optical properties of pyrrolidinyl peptide nucleic acid carrying a clicked Nile red label. Beilstein Journal of Organic Chemistry, 10, 2155–2163.

• Supabowornsathit, K., et al. (2011). 3-Aminopyrrolidine-4-carboxylic acid as versatile handle for internal labeling of pyrrolidinyl PNA.[6][7] Tetrahedron Letters, 52(50), 6683-6687.

• LGC Biosearch Technologies. (n.d.). The Flexibility of PNA Synthesis.

Sources

• 1. Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Aminopyrrolidine-4-carboxylic acid as versatile handle for internal labeling of pyrrolidinyl PNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and optical properties of pyrrolidinyl peptide nucleic acid carrying a clicked Nile red label - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of chiral PNA monomers using 2-(aminomethyl)pyrrolidine

Abstract

This application note details the high-fidelity synthesis of chiral Peptide Nucleic Acid (PNA) monomers derived from 2-(aminomethyl)pyrrolidine . Unlike standard achiral N-(2-aminoethyl)glycine (aeg) PNA, these pyrrolidine-based analogues (often denoted as Pmg-PNA ) introduce specific stereochemistry (R or S) and conformational rigidity into the backbone. This modification significantly enhances binding affinity towards complementary DNA/RNA targets and improves water solubility. The protocol focuses on the reductive amination strategy for backbone assembly to prevent bis-alkylation artifacts, ensuring high purity and yield suitable for pharmaceutical-grade oligomer synthesis.

Introduction & Mechanistic Rationale

The Chiral Advantage

Standard aeg-PNA is achiral and flexible. While effective, its flexibility results in a high entropic penalty upon duplex formation. Introducing a chiral pyrrolidine ring into the backbone pre-organizes the monomer into a conformation favorable for hybridization.

• (2R)-Stereochemistry: Often favored for RNA binding.

• (2S)-Stereochemistry: Can modulate DNA vs. RNA selectivity.

• Positively Charged Backbone: The pyrrolidine nitrogen (if left protonated or substituted) can introduce cationic character, improving electrostatic attraction to the anionic phosphate backbone of DNA/RNA.

The Scaffold: 2-(Aminomethyl)pyrrolidine

This scaffold replaces the ethylenediamine segment of the standard PNA backbone.

• Ring Nitrogen (N1): Corresponds to the N-terminus of the PNA unit (or the amino-end of the backbone).

• Exocyclic Aminomethyl Group: Serves as the attachment point for the glycine unit and the nucleobase.

Structural Comparison:

• Standard PNA: N-terminus

  Ethyl Linker Central N (Nucleobase) Glycine C-terminus.

• Pyrrolidine PNA (Pmg): N-terminus (Ring N)

  Chiral Ring Linker Exocyclic N (Nucleobase) Glycine C-terminus.

Retrosynthetic Strategy

The synthesis is designed to be modular. The critical step is the formation of the backbone via reductive amination rather than direct alkylation, which minimizes the formation of dialkylated by-products.

Figure 1: Retrosynthetic pathway for Pmg-PNA monomer synthesis emphasizing the reductive amination route.

Materials & Equipment

Reagents:

• Starting Scaffold: N-Boc-L-prolinol (Cas No: 69610-40-8) or N-Boc-D-prolinol.

• Backbone Extension: Ethyl glyoxylate (50% in toluene) or Benzyl glyoxylate.

• Reductant: Sodium triacetoxyborohydride (NaBH(OAc)₃) – Preferred over NaBH₃CN for safety and mildness.

• Coupling Agents: EDC·HCl, HOBt, or HATU.

• Nucleobases: Carboxymethyl-nucleobases (A, T, C, G) with appropriate exocyclic protection (e.g., A(Bhoc), C(Bhoc), G(Bhoc), T).

Equipment:

• High-Performance Liquid Chromatography (HPLC) (C18 column).

• NMR Spectrometer (400 MHz minimum).

• Lyophilizer.[1]

Detailed Protocol

Phase 1: Synthesis of N-Boc-2-(aminomethyl)pyrrolidine

Note: If this intermediate is commercially available, skip to Phase 2.

• Mesylation:

  • Dissolve N-Boc-prolinol (10 mmol) in DCM (50 mL) and cool to 0°C.

  • Add TEA (1.5 eq) followed by Methanesulfonyl chloride (MsCl) (1.2 eq) dropwise.

  • Stir for 2 h. Wash with NaHCO₃, brine, dry over Na₂SO₄, and concentrate.

• Azidation:

  • Dissolve the crude mesylate in DMF (30 mL).

  • Add NaN₃ (2.0 eq) and heat to 60°C for 16 h.

  • Safety Alert: Azides are shock-sensitive. Do not concentrate to dryness with heat.

  • Extract with EtOAc/Water.

• Reduction (Staudinger):

  • Dissolve the azide in THF/H₂O (10:1).

  • Add Triphenylphosphine (PPh₃) (1.5 eq) and stir at RT for 24 h.

  • Purification: Acid/Base extraction.[2] Acidify to pH 2 (amine goes to aqueous), wash organics, basify aqueous to pH 10, extract amine into DCM.

  • Yield: Typically >80%.

Phase 2: Backbone Assembly (The Critical Step)

Objective: Attach the glycine unit to the primary amine without over-alkylating.

• Imine Formation:

  • Dissolve N-Boc-2-(aminomethyl)pyrrolidine (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Add Ethyl Glyoxylate (1.1 eq) and activated molecular sieves (4Å).

  • Stir at Room Temperature (RT) for 1 h under Argon.

• Reduction:

  • Add NaBH(OAc)₃ (1.5 eq) in one portion.

  • Stir at RT for 4–6 h.

  • Checkpoint: Monitor by TLC. The imine spot should disappear.

• Work-up:

  • Quench with saturated NaHCO₃.

  • Extract with DCM (3x).

  • Purify via Flash Chromatography (SiO₂, Hexane/EtOAc gradient).

  • Product: N-[ (1-(Boc)-pyrrolidin-2-yl)methyl ]glycine ethyl ester.

Phase 3: Nucleobase Coupling

Objective: Acylate the newly formed secondary amine with the nucleobase acetic acid.

• Activation:

  • Dissolve the Nucleobase-1-acetic acid (1.1 eq) (e.g., Thymine-1-acetic acid) in dry DMF.

  • Add DCC (1.1 eq) and HOBt (1.1 eq). Stir for 30 min to form the active ester.

  • Alternative: Use HATU (1.0 eq) and DIPEA (2.0 eq) for faster coupling, though racemization risk is slightly higher (usually negligible at this position).

• Coupling:

  • Add the Backbone Ester (from Phase 2) (1.0 eq) to the mixture.

  • Stir at RT for 12–24 h.

• Work-up:

  • Filter off DCU (if DCC used).

  • Dilute with EtOAc, wash with 5% citric acid, 5% NaHCO₃, and brine.

  • Purification: Column chromatography (DCM/MeOH 95:5).

Phase 4: Ester Hydrolysis (Monomer Finalization)

• Saponification:

  • Dissolve the protected monomer in THF/Water (1:1).

  • Add LiOH (2.0 eq) at 0°C.

  • Stir at 0°C to RT for 1–2 h. Caution: Do not heat, to avoid racemization of the nucleobase linker or backbone.

• Isolation:

  • Carefully acidify to pH 3–4 with 1M KHSO₄.

  • Extract rapidly with EtOAc.

  • Dry and concentrate.[1]

  • Final Product: N-Boc-N-(Nucleobase-acetyl)-2-(aminomethyl)pyrrolidine-glycine-OH.

Quality Control & Characterization

Parameter	Method	Acceptance Criteria
Purity	RP-HPLC (C18, ACN/H₂O + 0.1% TFA)	> 95% Area Under Curve
Identity	ESI-MS (Positive Mode)	[M+H]⁺ ± 1.0 Da
Chirality	Chiral HPLC (e.g., Chiralpak AD-H)	> 98% ee (Enantiomeric Excess)
Solubility	Visual inspection in DMF (0.2 M)	Clear, particle-free solution

Expert Insight - Troubleshooting:

• Problem: Low yield in Phase 2 (Bis-alkylation).

  • Solution: Switch from alkyl bromide (alkylation) to glyoxylate (reductive amination). If using alkyl bromide, use a large excess of the amine (5 eq) and recycle.

• Problem: Racemization during coupling.

  • Solution: Use pre-activated pentafluorophenyl esters (Pfp-esters) of the nucleobase acetic acids, or use collidine as the base instead of DIPEA.

References

• Ganesh, K. N., et al. (2001). "Pyrrolidine nucleic acids: DNA/PNA oligomers with 2-hydroxy/aminomethyl-4-(thymin-1-yl)pyrrolidine-N-acetic acid."[3] Organic Letters, 3(9), 1269-1272.[3] Link

• Slaitas, A., & Yeheskiely, E. (2001). "Synthesis and hybridization of novel chiral pyrrolidine based PNA analogue." Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 1377-1379.[4] Link

• Lonkar, P. S., & Ganesh, K. N. (2004). "Chimeric (aeg-pyrrolidine)PNAs: synthesis and stereo-discriminative duplex binding with DNA/RNA."[5] Organic & Biomolecular Chemistry, 2(18), 2604-2611. Link

• Ditmangklo, B., et al. (2020). "Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry."[6] Methods in Molecular Biology, 2105, 35-60.[6] Link

• Nielsen, P. E. (Ed.).[7] (2004). Peptide Nucleic Acids: Protocols and Applications. Horizon Bioscience. Link

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyrrolidine nucleic acids: DNA/PNA oligomers with 2-hydroxy/aminomethyl- 4-(thymin-1-yl)pyrrolidine-N-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chimeric (aeg-pyrrolidine)PNAs: synthesis and stereo-discriminative duplex binding with DNA/RNA - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Incorporating Conformationally Constrained Cyclic Backbones into Peptide Nucleic Acids (PNAs)

Introduction & Mechanistic Rationale

Standard Peptide Nucleic Acids (aegPNAs) utilize an achiral, highly flexible N-(2-aminoethyl)glycine backbone. While aegPNAs exhibit high affinity for complementary DNA and RNA due to their electrostatically neutral backbones, their inherent flexibility results in a significant entropic penalty (ΔS) upon hybridization[1].

To overcome this thermodynamic bottleneck, researchers have engineered conformationally constrained cyclic backbones—such as cyclopentane (cpPNA) and pyrrolidine (acpcPNA) rings. Introducing these cyclic constraints restricts the torsional angles of the PNA backbone, pre-organizing the single-stranded oligomer into a right-handed helical conformation even before target binding[2]. Consequently, the entropy loss during duplex formation is minimized. This structural pre-organization leads to a dramatic increase in binding affinity, raising the melting temperature (Tm) by approximately +5 °C per cyclic modification, while simultaneously amplifying mismatch discrimination[2][3].

Thermodynamic Profiling & Data Summary

The thermodynamic advantage of cyclic PNAs is best illustrated by comparing a standard aegPNA to a fully modified cyclopentane PNA (cpPNA-9). The pre-organization into a B-form-like helix yields superior mismatch discrimination. For example, a single TC mismatch drops the Tm of a fully modified cpPNA by 31.0 °C, compared to only 19.2 °C for the standard aegPNA[2].

Table 1: Thermodynamic and Mismatch Discrimination Data for aegPNA vs. cpPNA-9 (Target: 9-mer DNA)

PNA Type	Sequence (N → C)	Tm (°C)	ΔTm (TT Mismatch)	ΔTm (TC Mismatch)	ΔTm (TG Mismatch)
aegPNA	GAT-GTG-ATA	28.2	-13.8 °C	-19.2 °C	-16.6 °C
cpPNA-9	GATGTGATA*	70.9	-23.0 °C	-31.0 °C	-21.0 °C

(Note: B* denotes an (S,S)-cyclopentane modified residue. Data demonstrates the enhanced thermal stability and specificity of cyclic backbones[2].)

Workflow: Synthesis and Validation of Cyclic PNAs

Workflow for solid-phase synthesis, purification, and thermodynamic validation of cyclic PNAs.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of Cyclic PNAs

Objective: Synthesize a conformationally constrained PNA oligomer using Fmoc/Bhoc chemistry. Causality & Design: Fmoc/Bhoc chemistry is selected over Boc/Z to avoid repeated exposure to trifluoroacetic acid (TFA) during the deprotection cycles, which can degrade conformationally strained cyclic intermediates[4].

Step-by-Step Methodology:

• Resin Swelling: Swell 2.0 μmol of PAL-PEG-PS resin (to yield a C-terminal amide) in N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% (v/v) piperidine in DMF containing 2% DBU for 10 minutes. Causality: DBU accelerates Fmoc removal, ensuring complete deprotection even in sterically hindered regions surrounding the cyclic backbone[5]. Wash thoroughly with DMF (5 × 1 min).

• Monomer Activation and Coupling:

  • Prepare a solution of the Fmoc-protected cyclic PNA monomer (e.g., Fmoc-tcypPNA-OH) (4.0 equiv, 8.0 μmol) and HATU (3.9 equiv, 7.8 μmol) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (8.0 equiv, 16.0 μmol). Allow pre-activation for 1 minute.

  • Add the mixture to the resin and shake for 45–60 minutes.

  • Causality: HATU is a highly reactive uronium coupling reagent required to overcome the severe steric bulk of the cyclopentane or pyrrolidine rings, ensuring >99% coupling efficiency[5].

• Capping: Treat the resin with 5% acetic anhydride and 6% 2,6-lutidine in DMF for 5 minutes to cap unreacted amines, preventing the formation of deletion sequences.

• Iteration: Repeat steps 2–4 for the remaining monomers.

• Cleavage and Global Deprotection:

  • Transfer the resin to a cleavage cocktail of TFA/m-cresol (80:20 v/v) for 90 minutes.

  • Causality: The Bhoc protecting groups on the nucleobases generate highly reactive carbocations upon TFA cleavage. m-Cresol acts as a potent nucleophilic scavenger to prevent these carbocations from irreversibly alkylating the PNA backbone[4].

• Precipitation: Filter the resin and precipitate the crude PNA in cold diethyl ether. Centrifuge and decant.

Self-Validating Quality Control & Thermodynamic Evaluation

A successful cyclic PNA synthesis must operate as a self-validating system through three orthogonal checks: Mass accuracy, Helicity, and Binding Affinity.

Protocol 2: Orthogonal Validation

• Mass Verification (MALDI-TOF MS): Purify the crude PNA via RP-HPLC (C18 column, gradient of 0.1% TFA in water to 0.1% TFA in acetonitrile). Validate the exact mass using MALDI-TOF MS to rule out incomplete deprotection or backbone alkylation.

• Helicity Confirmation via Circular Dichroism (CD):

  • Dissolve the single-stranded cyclic PNA in 10 mM sodium phosphate buffer (pH 7.0) and scan from 320 nm to 200 nm.

  • Self-Validation Check: Unlike achiral aegPNA which shows no CD signal, properly synthesized (S,S)-cpPNA will exhibit distinctive Cotton effects (positive peaks at 220/269 nm, negative at 204/247 nm). This confirms the successful pre-organization of the backbone into a right-handed helix[2].

• Binding Affinity via UV Melting (Tm Determination):

  • Mix equimolar amounts (e.g., 2.0 μM) of the cyclic PNA and complementary DNA in 10 mM sodium phosphate, 100 mM NaCl, pH 7.0.

  • Anneal by heating to 90 °C and cooling slowly to 15 °C. Monitor absorbance at 260 nm while heating at 1 °C/min.

  • Self-Validation Check: A successful cyclic incorporation must yield a ΔTm of +4 to +6 °C per modification compared to an aegPNA control[2].

• Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC):

  • Titrate the complementary DNA into the PNA solution at a constant temperature.

  • Causality: ITC directly measures the binding enthalpy (ΔH). Because cyclic PNAs are successfully pre-organized, the entropic penalty (ΔS) calculated from the ITC data will be significantly less negative than that of aegPNA, mathematically validating the structural constraint hypothesis[1].

References

• Conformational constraints of cyclopentane peptide nucleic acids facilitate tunable binding to DNA. National Institutes of Health (NIH). 2

• Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry. ResearchGate. 5

• Thermodynamic comparison of PNA/DNA and DNA/DNA hybridization reactions at ambient temperature. Oxford Academic.1

• Pyrrolidine PNA: A Novel Conformationally Restricted PNA Analogue. American Chemical Society (ACS). 3

• The Flexibility of PNA Synthesis. Biosearch Technologies. 4

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Conformational constraints of cyclopentane peptide nucleic acids facilitate tunable binding to DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 5. researchgate.net [researchgate.net]

Protocols for coupling 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic acid

Application Note: Protocols for the Amide Coupling of 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic Acid

Structural Analysis & Causality of Coupling Challenges

The molecule 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic acid (C₇H₁₄N₂O₂, MW: 158.20) is a highly versatile, chiral bifunctional building block used in peptidomimetics and PROTAC linker design. Its structure comprises a tertiary amine (the pyrrolidine core), a primary amine (the (S)-aminomethyl group at C2), and a carboxylic acid (the acetic acid appendage at N1).

The Causality of Polymerization: Direct activation of the carboxylic acid without masking the primary amine will not yield the desired intermolecular amide. Instead, it triggers an entropically driven intramolecular cyclization. The primary amine at C2 will attack the activated N1-acetic acid, rapidly forming a highly stable 6-membered fused piperazinone-type lactam. Consequently, orthogonal protection strategies are strictly mandatory[1].

Orthogonal Protection & Coupling Workflows

To utilize this scaffold effectively, the chemist must dictate the directionality of the coupling:

• Strategy A (N-to-C Coupling): Mask the primary amine with a tert-butyloxycarbonyl (Boc) group, followed by carboxylic acid activation.

• Strategy B (C-to-N Coupling): Mask the carboxylic acid as a benzyl (Bn) ester, freeing the primary amine to act as a nucleophile against an external activated acid[1].

Workflow of orthogonal protection and directed amide coupling strategies.

Protocol A: N-Boc Protection and Carboxylic Acid Coupling

Step 1: Selective N-Boc Protection Causality: The tertiary pyrrolidine nitrogen is fully alkylated and sterically hindered, lacking a transferable proton. Therefore, Boc-anhydride (Boc₂O) will selectively react with the unhindered primary aminomethyl group under basic conditions[1].

• Reaction: Suspend 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic acid (1.0 eq, 10 mmol) in a 1:1 mixture of MeOH/H₂O (40 mL).

• Basification: Add Triethylamine (Et₃N, 2.0 eq) and cool the mixture to 0 °C.

• Protection: Add Boc₂O (1.1 eq) dropwise. Stir at room temperature for 12 hours.

• Self-Validation (QC): Perform a Ninhydrin (Kaiser) test on an aliquot. A successful reaction yields a negative (yellow/colorless) result, confirming the primary amine is fully masked.

• Workup: Concentrate under reduced pressure to remove MeOH. Acidify the aqueous layer to pH 4 using 1M citric acid. Extract with a 3:1 mixture of Dichloromethane/Isopropanol (3 × 30 mL). Dry over Na₂SO₄ and concentrate to yield the N-Boc protected intermediate (MW: 258.3).

Step 2: HATU-Mediated Amide Coupling Causality: The presence of the tertiary amine in the pyrrolidine ring can act as an internal base, increasing the risk of epimerization at the C2 chiral center during activation. HATU is selected because it generates a highly reactive 7-azabenzotriazole (OAt) ester. The nitrogen at position 7 provides anchimeric assistance (hydrogen bonding with the incoming amine), drastically accelerating the coupling rate and suppressing epimerization[2].

Workflow of carboxylic acid activation by HATU and subsequent amide bond formation.

• Activation: Dissolve the N-Boc protected acid (1.0 eq) and the external amine (1.1 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and cool to 0 °C.

• Coupling: Add HATU (1.1 eq) portion-wise. Stir for 2 hours at room temperature.

• Workup: Quench with water, extract with EtOAc. Wash the organic layer sequentially with saturated NaHCO₃, 1M HCl, and brine to remove the HOAt byproduct. Dry and concentrate.

Protocol B: Benzyl Esterification and Primary Amine Coupling

Step 1: Selective Benzyl Esterification Causality: To utilize the primary amine as a nucleophile, the carboxylic acid must be protected. Benzyl (Bn) esterification is ideal as it can be subsequently removed via palladium-catalyzed hydrogenolysis, a strictly orthogonal condition to peptide bonds[1].

• Reaction: Dissolve the starting material (1.0 eq) in anhydrous DMF (0.2 M).

• Deprotonation: Add Cesium Carbonate (Cs₂CO₃, 1.2 eq). The mild basicity selectively deprotonates the carboxylic acid (pKa ~2.5) over the primary amine (pKa ~9.5).

• Alkylation: Add Benzyl Bromide (BnBr, 1.05 eq) and stir at room temperature for 18 hours.

• Self-Validation (QC): Monitor by LC-MS. The product will show a mass shift of +90 Da ([M+H]⁺ = 249.3) and a significant increase in retention time compared to the highly polar starting material.

• Workup: Filter off the inorganic salts, concentrate the filtrate, and purify via silica gel chromatography.

Step 2: EDC/HOBt-Mediated Amide Coupling Causality: When coupling an external carboxylic acid to the primary amine of our scaffold, EDC/HOBt is the gold standard. EDC forms an OBt active ester that is stable enough to prevent side reactions, and its urea byproduct is entirely water-soluble, allowing for a seamless aqueous workup without requiring chromatography[3].

• Pre-activation: Dissolve the external carboxylic acid (1.1 eq) in anhydrous DCM (0.2 M). Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir for 15 minutes.

• Coupling: Add the benzyl-protected pyrrolidine scaffold (1.0 eq) and DIPEA (2.0 eq). Stir for 4 hours at room temperature.

• Workup: Dilute with DCM, wash with saturated NaHCO₃, 1M HCl, and brine. The water-soluble EDC-urea byproduct will partition entirely into the aqueous phase. Dry over MgSO₄ and concentrate.

Quantitative Data: Reagent Selection Matrix

To ensure optimal reaction trajectory, the following table summarizes the quantitative attributes and strategic fit of various coupling reagents for this specific scaffold[4],[3].

Coupling Reagent	Activation Intermediate	Epimerization Risk	Byproduct Solubility	Strategic Application for this Scaffold
HATU	OAt Active Ester	Very Low	Organic	Optimal for Protocol A: Activating the internal acetic acid.
EDC / HOBt	OBt Active Ester	Low	Aqueous	Optimal for Protocol B: Coupling external acids to the primary amine.
PyBOP	OBt Active Ester	Low	Organic	Alternative for coupling highly sterically hindered external amines.
COMU	Oxyma Active Ester	Very Low	Aqueous / Organic	Greener alternative to HATU; allows colorimetric reaction monitoring.

References

• Title: Amino Acid-Protecting Groups Source: Chemical Reviews (2009) URL: [Link]

• Title: Advantageous applications of azabenzotriazole-based coupling reagents to solid-phase peptide synthesis Source: Journal of the Chemical Society, Chemical Communications (1994) URL: [Link]

• Title: Amide bond formation: beyond the myth of coupling reagents Source: Chemical Society Reviews (2009) URL: [Link]

• Title: Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: Organic Process Research & Development (2021) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Functionalization of the Pyrrolidine Nitrogen for Advanced PNA Synthesis

Executive Summary

Peptide Nucleic Acids (PNAs) have revolutionized antisense and antigene therapeutic strategies by replacing the negatively charged sugar-phosphate backbone of natural nucleic acids with a neutral pseudopeptide backbone. However, traditional acyclic N-(2-aminoethyl)glycine PNAs (aegPNAs) suffer from high conformational flexibility, leading to significant entropic penalties upon target hybridization.

To overcome this, conformationally restricted pyrrolidine PNAs (prPNAs) have been developed[1]. By embedding the backbone nitrogen within a five-membered pyrrolidine ring, the rotameric states of the resulting tertiary amides are restricted, pre-organizing the oligomer into a right-handed helix[2]. The functionalization of the pyrrolidine nitrogen —whether via acylation to attach nucleobases, alkylation for backbone extension, or conjugation with cell-penetrating moieties—is the critical chemical bottleneck in synthesizing these high-affinity analogs[3]. This application note provides a comprehensive, self-validating guide to the targeted functionalization of the pyrrolidine nitrogen for prPNA synthesis.

Mechanistic Rationale: Overcoming Steric Hindrance

The sp³-hybridized secondary amine of the pyrrolidine ring is inherently nucleophilic but suffers from severe steric hindrance due to the adjacent chiral centers (e.g., C2 and C5) and the cyclic constraint itself[4].

The Causality of Reagent Selection: Standard carbodiimide-based coupling reagents (e.g., DIC/HOBt) routinely fail to fully acylate the pyrrolidine nitrogen, leading to truncated sequences during Solid-Phase Peptide Synthesis (SPPS). To drive the functionalization to completion, uronium-based coupling reagents like HATU must be employed. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester intermediate. The nitrogen atom in the pyridine ring of HOAt provides a neighboring-group effect, utilizing hydrogen bonding to guide the sterically hindered pyrrolidine nitrogen toward the electrophilic carbonyl carbon, drastically accelerating the acylation rate.

Structural rationale for pyrrolidine nitrogen functionalization in PNA synthesis.

Self-Validating Experimental Protocols

The following protocols detail the functionalization of the pyrrolidine nitrogen during the solid-phase assembly of prPNA oligomers.

Protocol I: Solid-Phase Acylation of the Pyrrolidine Nitrogen

Objective: To couple a nucleobase-acetic acid derivative (or the next spacer unit, such as ACPC[5]) to the sterically hindered secondary amine of the resin-bound pyrrolidine ring.

Step 1: Resin Preparation & Deprotection

• Swell 100 mg of MBHA resin (loading: 0.2 mmol/g) in anhydrous N,N-dimethylformamide (DMF) for 1 hour.

• If using Fmoc-protected pyrrolidine monomers, treat the resin with 20% piperidine in DMF (2 × 10 min) to expose the secondary pyrrolidine nitrogen.

• Wash the resin thoroughly with DMF (5 × 1 min) and Dichloromethane (DCM) (5 × 1 min).

Step 2: In-Process Validation (The Chloranil Test) Causality: Do NOT use the standard Kaiser test. The Kaiser test relies on the formation of a Schiff base, which is chemically impossible for secondary amines, yielding false negatives.

• Transfer a few resin beads to a glass tube.

• Add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in DMF. Let stand for 5 minutes at room temperature.

• Validation: A dark blue/green bead color confirms the presence of the free pyrrolidine nitrogen.

Step 3: HATU-Mediated N-Functionalization

• Prepare the coupling cocktail: 4.0 equivalents of the incoming carboxylic acid (e.g., nucleobase-acetic acid), 3.9 equivalents of HATU, and 8.0 equivalents of N,N-Diisopropylethylamine (DIPEA) in anhydrous DMF (minimum volume to dissolve).

• Pre-activate the mixture for 2 minutes to allow the formation of the active HOAt ester.

• Add the cocktail to the resin and agitate gently for 2 hours at room temperature. Note: For highly constrained stereoisomers (e.g., (2R,4S)-pyrrolidine), coupling time may need extension to 4 hours[2].

Step 4: Post-Coupling Validation & Capping

• Wash the resin with DMF (5 × 1 min).

• Perform the Chloranil test again.

• Validation: The beads must remain colorless or pale yellow , validating complete functionalization of the pyrrolidine nitrogen.

• Cap any unreacted trace amines using Acetic Anhydride/Pyridine/DMF (1:2:7 v/v/v) for 15 minutes to prevent deletion sequences.

Protocol II: Post-Synthetic Functionalization (Click Chemistry/Guanidination)

For advanced applications, the pyrrolidine nitrogen (or an exocyclic amine attached to it) can be functionalized post-synthetically to add fluorophores[6] or cell-penetrating guanidino groups[3].

• Following standard SPPS, leave the oligomer attached to the solid support.

• For guanidination of amino-functionalized pyrrolidines, treat the resin with 1-H-pyrazole-1-carboxamidine hydrochloride (10 eq) and DIPEA (20 eq) in DMF at 50 °C for 12 hours[3].

• Cleave the fully functionalized prPNA from the resin using a TFA/TFMSA/Thioanisole/m-Cresol (6:2:1:1) cocktail for 2 hours.

• Precipitate the product in cold diethyl ether and purify via Reverse-Phase HPLC.

Solid-Phase Peptide Synthesis (SPPS) workflow for pyrrolidine PNA.

Quantitative Data: Thermodynamic Impact of N-Functionalization

The structural constraints imposed by functionalizing the pyrrolidine nitrogen heavily dictate the hybridization thermodynamics of the resulting PNA. The table below summarizes the impact of various pyrrolidine modifications compared to standard aegPNA.

PNA Variant	Structural Modification at Nitrogen/Ring	Primary Target	Thermal Stability Impact (ΔTm/mod)
aegPNA	None (Acyclic Control)	DNA / RNA	Baseline (0 °C)
bepPNA	One-carbon extended pyrrolidine	RNA	+1.5 °C to +2.0 °C[1]
Pyrrolidinone PNA	(3S,5R)-pyrrolidinone	RNA	-1.0 °C[7]
acpcPNA	D-prolyl-(1S,2S)-ACPC	DNA	+2.0 °C to +4.5 °C[5]
pet-PNA	4-guanidino-pyrrolidine	DNA / RNA	Enhanced Specificity & Uptake[3]

Note: Positive ΔTm indicates stabilization of the duplex relative to the unmodified aegPNA control. Data aggregated from established hybridization studies.

References

• Govindaraju, T., & Kumar, V. A. (2004). Backbone-extended pyrrolidine peptide nucleic acids (bepPNA): design, synthesis and DNA/RNA binding studies.
• Püschl, A., Boesen, T., Zuccarello, G., Dahl, O., Pitsch, S., & Nielsen, P. E. (2000). Pyrrolidine PNA: A Novel Conformationally Restricted PNA Analogue.
• Püschl, A., et al. (2001). Synthesis of Pyrrolidinone PNA: A Novel Conformationally Restricted PNA Analogue.
• Kumar, V. A., et al. (2010). Amino/guanidino-functionalized N-(pyrrolidin-2-ethyl)glycine-based pet-PNA: Design, synthesis and binding with DNA/RNA. Organic & Biomolecular Chemistry (RSC Publishing).
• Vilaivan, T., et al. (2006).
• Vilaivan, T., et al. Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). PMC (NIH).

Sources

• 1. Backbone-extended pyrrolidine peptide nucleic acids (bepPNA): design, synthesis and DNA/RNA binding studies - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amino/guanidino-functionalized N-(pyrrolidin-2-ethyl)glycine-based pet-PNA: Design, synthesis and binding with DNA/RNA - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrrolidinyl peptide nucleic acid with α/β-peptide backbone: A conformationally constrained PNA with unusual hybridization properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Engineering High-Affinity Antisense Probes: A Guide to Macrocyclic PNA Design and Synthesis

Abstract

Peptide Nucleic Acids (PNAs) are potent antisense agents due to their neutral backbone and resistance to enzymatic degradation.[1][2][3][4] However, linear PNAs suffer from conformational entropy penalties upon binding to target RNA, which can limit their thermodynamic stability and sequence selectivity. Macrocyclic PNA (c-PNA) —where the N- and C-termini are covalently linked—overcomes this limitation by "pre-organizing" the probe for hybridization. This guide details the design principles, thermodynamic rationale, and a step-by-step Fmoc-solid-phase synthesis protocol for engineering high-affinity macrocyclic PNA probes for antisense and diagnostic applications.

Part 1: The Thermodynamic Rationale

The binding of a probe to its target is governed by Gibbs free energy (

).

• Linear PNA: The single-stranded probe is flexible and disordered. Upon binding, it must adopt a rigid helical structure, resulting in a significant loss of entropy (

  ), which penalizes the overall binding affinity.

• Cyclic PNA: By covalently linking the termini, the single-stranded state is constrained. The probe is "pre-organized" into a conformation closer to the bound state. This reduces the entropy cost of binding (

  relative to linear), significantly lowering and increasing the melting temperature ( ).

Key Advantage: This pre-organization improves mismatch discrimination . A cyclic probe is less tolerant of the structural distortions caused by a mismatch, making c-PNA superior for detecting single-nucleotide polymorphisms (SNPs).

Mechanism of Action Visualization

Figure 1: Thermodynamic comparison of Linear vs. Macrocyclic PNA binding. The cyclic constraint minimizes entropy loss upon hybridization.

Part 2: Design Principles for Macrocyclic PNA

Designing a c-PNA is not as simple as linking the ends. The linker must bridge the distance between the N- and C-termini of the PNA:RNA hybrid without distorting the Watson-Crick base pairing.

Sequence Selection

• Length: 10–15 bases. Longer sequences may have difficulty cyclizing; shorter sequences lack specificity.

• Purine/Pyrimidine Ratio: Avoid purine-rich stretches (>6 residues) to prevent aggregation.

• Target Region: For antisense, target the start codon (AUG) or the 5'-UTR of the mRNA.

The Linker Strategy

The linker connects the C-terminal carboxyl to the N-terminal amine.

• Composition: A flexible linker is required. Common choices include:

  • PEG spacers: (e.g., AEEA or O-linker) provide solubility and flexibility.

  • Amino Acids: Glycine/Lysine chains.

• Length Calculation: In a PNA:RNA duplex, the distance between the N- and C-termini is approximately 15–20 Å depending on the helix pitch.

  • Rule of Thumb: Use a linker of 3–5 units (e.g., 3x AEEA spacers or Lys-AEEA-Lys). If the linker is too short, it prevents hybridization. If too long, the entropy benefit is lost.

Cyclization Chemistry

Two primary methods are used.[1][5][6][7] This guide focuses on Head-to-Tail Amide Cyclization for maximum stability in biological media.

• Disulfide (Cys-Cys): Reversible, good for initial screening.

• Amide (Head-to-Tail): Stable, non-reducible. Requires orthogonal protection strategies during synthesis.

Part 3: Protocol - Fmoc-Solid Phase Synthesis of Macrocyclic PNA

This protocol describes the synthesis of a c-PNA using Fmoc/Bhoc chemistry with an on-resin head-to-tail cyclization strategy.

Materials Required[3][5][7][8][9][10][11][12]

• Resin: Fmoc-Lys(Mtt)-Wang Resin (Low loading: 0.2–0.3 mmol/g to prevent inter-chain aggregation).

• Monomers: Fmoc-PNA-A(Bhoc)-OH, Fmoc-PNA-G(Bhoc)-OH, Fmoc-PNA-C(Bhoc)-OH, Fmoc-PNA-T-OH.

• Linker: Fmoc-AEEA-OH (2-[2-(Fmoc-amino)ethoxy]ethoxyacetic acid).

• Coupling Reagents: HATU, HOAt, DIPEA (Diisopropylethylamine).

• Solvents: NMP (N-methyl-2-pyrrolidone), DMF, DCM.

• Deprotection: 20% Piperidine in DMF.[5][8]

• Cleavage Cocktail: TFA/TIS/m-Cresol (95:2.5:2.5).

Workflow Diagram

Figure 2: Workflow for On-Resin Macrocyclization of PNA.

Step-by-Step Procedure

Phase 1: Linear Assembly

• Resin Swelling: Swell 50 mg of Fmoc-Lys(Mtt)-Wang resin in DCM for 30 min. Wash with DMF.

• Fmoc Deprotection: Treat with 20% Piperidine/DMF (2 x 5 min). Wash 5x with DMF.[5]

• Linker Coupling: Dissolve Fmoc-AEEA-OH (4 eq), HATU (3.9 eq), and DIPEA (8 eq) in NMP. Add to resin.[5] Shake for 45 min.

  • Note: The linker acts as the bridge. Repeat coupling to add multiple spacer units if designed (e.g., 2-3 units).

• PNA Elongation: Perform standard PNA synthesis cycles:

  • Deprotect: 20% Piperidine/DMF.[5][8]

  • Couple: Fmoc-PNA monomer (4 eq), HATU, DIPEA, 2,6-Lutidine. Coupling time: 30–60 min.

  • Cap: Acetic anhydride/Pyridine/DMF (to block unreacted amines).

• Final N-Terminal Deprotection: Remove the final Fmoc group from the N-terminus.[8] The amine is now free.

Phase 2: Selective Deprotection & Cyclization

Critical Step: We must expose the C-terminal amine (on the Lysine side chain) without cleaving the PNA from the resin.

• Mtt Removal: Wash resin with DCM. Treat with 1% TFA in DCM (flow-through method) until the yellow color (trityl cation) disappears.

  • Caution: Do not use high concentrations of TFA, or you will cleave the PNA from the resin prematurely.

  • Wash immediately with 5% DIPEA/DCM to neutralize the resin.

• Cyclization: The resin now holds a PNA chain with a free N-terminal amine and a free C-terminal amine (from the Lysine).

  • Reaction: Add Succinic Anhydride (or Glutaric Anhydride) if a bridge is needed, OR if the design allows direct amine-coupling (rare for PNA), use a bifunctional linker.

  • Standard Approach: Actually, the standard "Head-to-Tail" requires a C-terminal Acid and N-terminal Amine. Since we are on Wang resin, the C-terminus is an ester.

  • Correction for Protocol: The most robust method for Head-to-Tail on resin requires anchoring via a side chain (e.g., Aspartic Acid or Glutamic Acid linked to resin via side chain, or Lysine linked via side chain).

  • Revised Step: Assuming the C-terminus is the anchor point (Lysine side chain attached to resin). The PNA C-terminus is actually a free Carboxyl group if synthesized inversely, but standard PNA is C->N.

  • Corrected On-Resin Cyclization Strategy:

    • Anchor: Fmoc-Glu(ODmab)-Wang (Glu side chain protected).

    • Synthesize PNA.[3][8][9][10]

    • Remove ODmab (selectively) to expose Glu-COOH.

    • Remove N-term Fmoc to expose N-term NH2.

    • Cyclize with HATU/DIPEA (High dilution on resin).

Phase 3: Cleavage and Purification

• Cleavage: Transfer resin to a synthesis column. Add Cleavage Cocktail (TFA/m-Cresol). Shake for 2 hours.

• Precipitation: Collect filtrate. Add cold Diethyl Ether to precipitate the crude c-PNA. Centrifuge and dry.

• Purification: Dissolve in 0.1% TFA/Water. Purify via RP-HPLC (C18 column) using a gradient of Water/Acetonitrile (0.1% TFA).

  • Target: Cyclic PNA elutes later than linear precursors due to hydrophobicity changes.

Part 4: Validation & Quality Control

Mass Spectrometry (MALDI-TOF)

Confirm cyclization by mass shift.

• Linear PNA: Mass =

  .

• Cyclic PNA: Mass =

  Da (Loss of during amide bond formation).

Melting Temperature ( ) Analysis

This is the definitive test for affinity.

Protocol:

• Prepare

  PNA and complementary RNA in buffer (100 mM NaCl, 10 mM Na-Phosphate, pH 7.0).

• Heat to 90°C, then cool to 20°C at 1°C/min while monitoring Absorbance at 260 nm.

• Expectation:

  • Match: c-PNA

    should be 5–10°C higher than linear PNA.

  • Mismatch:

    (Match - Mismatch) should be significantly larger for c-PNA than linear PNA.

Data Summary Table: Typical Results

Probe Type	Sequence Target	(Match)	(Mismatch)	(Discrimination)
Linear PNA	5'-AUG-CAG-3'	55.0°C	45.0°C	10.0°C
Cyclic PNA	5'-AUG-CAG-3'	62.5°C	44.0°C	18.5°C

References

• Nielsen, P. E., Egholm, M., Berg, R. H., & Buchardt, O. (1991). Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide. Science, 254(5037), 1497-1500. Link

• Kumar, V. A., & Ganesh, K. N. (2005). Conformationally constrained PNA analogues: Structural evolution toward DNA/RNA binding selectivity. Accounts of Chemical Research, 38(5), 404-412. Link

• Egholm, M., et al. (1993).[2] PNA hybridizes to complementary oligonucleotides obeying the Watson-Crick hydrogen-bonding rules.[11] Nature, 365, 566–568. Link

• Wojciechowski, F., & Hudson, R. H. (2007). Nucleobase modifications in peptide nucleic acids.[1][11][9][12][13] Current Topics in Medicinal Chemistry, 7(7), 667-679. Link

• Standard Protocol for Fmoc PNA Synthesis. Biosearch Technologies Application Notes. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design and off-target prediction for antisense oligomers targeting bacterial mRNAs with the MASON web server - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic and diagnostic applications of antisense peptide nucleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. researchgate.net [researchgate.net]
• 7. bachem.com [bachem.com]
• 8. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 9. tandfonline.com [tandfonline.com]
• 10. PNA Oligomer Synthesis by Fmoc Chemistry - Creative Peptides [pna.creative-peptides.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Chemical strategies for antisense antibiotics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS00238E [pubs.rsc.org]
• 13. Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00017B [pubs.rsc.org]

Technical Notes & Optimization

Improving coupling efficiency of sterically hindered PNA monomers

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently work with researchers struggling to optimize the solid-phase synthesis of sterically hindered Peptide Nucleic Acids (PNAs)—specifically

-modified PNAs, cyclopentane-PNAs, and purine-rich sequences.

The neutral backbone of a PNA is a double-edged sword: it provides exceptional binding affinity to complementary DNA/RNA, but it is highly prone to on-resin aggregation. When you introduce bulky chiral modifications at the

-position (which preorganizes the backbone into a rigid helix) or consecutive bulky purines (like Guanine), the steric clash between the -carbon and the tertiary amide nitrogen severely restricts the conformational flexibility required for the attacking amine to reach the activated carboxylate ()[1]. This leads to drastic drops in coupling efficiency, truncated sequences, and complex crude HPLC profiles.

This guide provides field-proven, mechanistically grounded solutions to overcome these synthetic barriers.

Section 1: Diagnostic FAQs & Troubleshooting

Q1: My crude purity is abysmal when synthesizing a

-PNA or a sequence with consecutive guanines. I am using standard HATU coupling at room temperature. What is the fundamental cause? A: The root cause is a combination of severe on-resin aggregation and steric shielding. Unlike standard peptides, PNAs lack side-chain charges that help solvate the growing chain. -modifications further induce a rigid -helical structure that, while excellent for target binding, creates immense steric hindrance during synthesis. The incoming monomer's activated ester is physically blocked from the resin-bound terminal amine. Room temperature coupling lacks the thermodynamic energy required to disrupt these aggregates and overcome the high activation energy barrier of the hindered nucleophilic attack.

• The Fix: Transition to elevated temperatures. Heating the reaction to 70–75°C (via microwave or heated flow reactors) provides the kinetic energy to break inter-chain hydrogen bonds and drive the coupling to completion.

Q2: I switched to microwave-assisted synthesis at 75°C using HATU, but now I am seeing +150 Da adducts and significant isomerization (up to 5-10%). How do I fix this? A: You are experiencing the consequences of over-activation. HATU is an exceptionally reactive uronium salt. At elevated temperatures (70–75°C), the highly activated ester intermediate becomes susceptible to base-catalyzed racemization/isomerization at the chiral centers. Furthermore, over-activated species can react with the unprotected exocyclic amines of nucleobases, forming permanent guanidinium adducts.

• The Fix: Downgrade your coupling reagent's reactivity slightly to match the high-temperature environment. Replacing HATU with HBTU or using a DIC/Oxyma cocktail at 70°C maintains high coupling efficiency (>90%) while suppressing isomerization to <1% ()[2].

Q3: Even with heat and HBTU, my long

-PNA (>15-mer) fails after the 10th cycle. Should I do double-couplings? A: Before increasing reagent consumption with double-couplings, evaluate your solid support. Standard polystyrene (PS) resins suffer from poor swelling in NMP/DMF as the neutral, hydrophobic PNA chain elongates, exacerbating steric hindrance.

• The Fix: Switch to a PEG-based resin (e.g., ChemMatrix or TentaGel S-RAM) with a low loading capacity (0.15 – 0.30 mmol/g) ()[3]. The PEG matrix provides a highly solvated, flexible environment that accommodates the growing rigid

  -PNA helix, preventing localized high-concentration aggregation.

Q4: How do I handle purine-rich sequences that aggregate heavily? A: For purine-rich sequences, backbone modifications like Hmb (2-hydroxy-4-methoxybenzyl) can be used to disrupt hydrogen bonding, but they introduce their own steric challenges during coupling ()[4]. The most reliable approach is combining a PEG-resin with DIC/Oxyma activation at 75°C, followed by strict capping.

Section 2: Standard Operating Procedure (SOP)

High-Efficiency Coupling of Hindered PNA Monomers This self-validating protocol is optimized for

-PNAs and purine-rich sequences using Microwave/Flow-Assisted SPPS.

Step 1: Resin Preparation & Swelling

• Action: Weigh 0.1 mmol of Rink Amide ChemMatrix resin (loading ~0.25 mmol/g) into the reaction vessel. Swell in N-Methyl-2-pyrrolidone (NMP) for 30 minutes at 60°C.

• Causality: NMP is superior to DMF for disrupting PNA aggregation. Heating the PEG resin ensures maximum pore expansion before the first sterically demanding coupling.

Step 2: Fmoc Deprotection

• Action: Treat resin with 20% Piperidine in NMP for 2 x 5 minutes at room temperature. Wash thoroughly with NMP (5x).

• Validation: Perform a Chloranil test; a positive blue/green result confirms the successful deprotection of the secondary amine. Avoid high heat here, as prolonged exposure of the free terminal amine to base can promote N-acyl transfer (migration of the nucleobase to the backbone amine).

Step 3: Monomer Activation & Coupling

• Action: Prepare a solution of 0.3 M

  -PNA monomer (4 equiv) and 0.28 M HBTU (3.9 equiv) in NMP. Add N,N-Diisopropylethylamine (DIEA) (10 equiv). Deliver to the resin and heat to 70°C for 10 minutes.

• Causality: HBTU at 70°C provides the perfect thermodynamic balance: enough reactivity to overcome the steric clash of the

  -substituent, but stable enough to prevent epimerization.

• Validation: A negative Chloranil test confirms >99% coupling. If positive, do not proceed to deprotection; investigate double coupling.

Step 4: Capping (Critical for Hindered Sequences)

• Action: Treat resin with NMP / 2,6-Lutidine / Acetic Anhydride (89:6:5 v/v/v) for 2 minutes. Wash with NMP (4x).

• Causality: Sterically hindered couplings will rarely be 100.0% efficient. Capping acetylates unreacted amines, preventing deletion sequences (e.g., n-1, n-2) which are notoriously difficult to separate from the full-length product via RP-HPLC.

Section 3: Quantitative Data Summary

Table 1: Impact of Coupling Reagents and Temperature on Hindered PNA Synthesis

Coupling System	Temperature	Avg. Crude Purity	Isomerization / Adducts	Mechanistic Verdict
HATU / DIEA	25°C (Room Temp)	< 45%	< 1%	Insufficient energy to overcome steric clash and aggregation.
HATU / DIEA	70°C (MW/Flow)	81%	~ 5%	High energy overcomes hindrance, but over-activation drives side reactions.
HBTU / DIEA	70°C (MW/Flow)	90%	< 1%	Optimal. Balanced activation energy; minimal epimerization.
DIC / Oxyma	75°C (MW)	88%	< 1%	Excellent cost-effective alternative for purine-rich sequences.
DIC / HOAt	90°C (MW)	60%	> 15%	Excessive heat causes severe degradation and nucleobase modification.

Section 4: Troubleshooting Workflow Visualization

Decision tree for troubleshooting low coupling efficiency in sterically hindered PNA synthesis.

References

• Automated Flow Synthesis of Peptide–PNA Conjugates | MIT DSpace (ACS Central Science) | [Link]

• Optimizing Automated Synthesis of Peptide Nucleic Acids | Biotage |[Link]

• Solid-Phase Synthesis of Difficult Purine-Rich PNAs through Selective Hmb Incorporation | Frontiers in Chemistry |[Link]

• Gamma-Peptide Nucleic Acids Expand The Repertoire Of PNAs | Bio-Synthesis |[Link]

Sources

• 1. Gamma-Peptide Nucleic Acids Expand The Repertoire Of PNAs [biosyn.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. biotage.com [biotage.com]
• 4. Frontiers | Solid-Phase Synthesis of Difficult Purine-Rich PNAs through Selective Hmb Incorporation: Application to the Total Synthesis of Cell Penetrating Peptide-PNAs [frontiersin.org]

Minimizing racemization during pyrrolidine acetic acid coupling

Technical Support Center: Minimizing Racemization in Pyrrolidine-Based Acid Couplings

Status: Active Ticket ID: RAC-PYR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Emergency Triage: The "Do's and Don'ts"

If you are currently observing high levels of epimerization (racemization) in your coupling reaction, immediately pause and review these critical factors before proceeding with the next batch.

Variable	STOP (High Risk)	GO (Low Risk)
Coupling Reagent	HATU, HBTU, TBTU (with excess base)	DIC/Oxyma Pure , COMU , or PyOxim
Base	DIEA (Diisopropylethylamine), TEA	2,4,6-Collidine (TMP) or NMM (N-methylmorpholine)
Solvent	Pure DMF or NMP (High Polarity)	DCM (Dichloromethane) or DCM/DMF mixtures
Activation Time	> 5 minutes pre-activation	0-2 minutes (In situ activation preferred)
Temperature	> 25°C (or Microwave heating)	0°C to Room Temp

Module 1: Understanding the Enemy (Mechanism)

Q: Why is my pyrrolidine derivative racemizing? I thought secondary amines were stable.

A: While the pyrrolidine ring is stable, the activated carboxylate attached to it is not. Racemization in pyrrolidine-2-carboxylic acid (Proline) and

-substituted pyrrolidine acetic acids occurs primarily through two mechanisms during the coupling step:

• 5(4H)-Oxazolone Formation (The Primary Culprit): When an N-protected amino acid (especially N-acyl or N-Fmoc) is activated, the carbonyl oxygen of the protecting group or the backbone amide can attack the activated carbonyl carbon. This forms a cyclic intermediate called an oxazolone (or azlactone). The

  -proton on this ring is highly acidic ( ) compared to the open chain ( ). Weak bases present in the reaction can easily remove this proton, destroying the stereocenter.

• Direct Enolization: Even without oxazolone formation, strong bases (like DIEA) can directly abstract the acidic

  -proton of the activated ester (e.g., -OBt or -OAt ester), leading to an achiral enolate intermediate.

Visualizing the Pathway:

Caption: The kinetic competition between direct coupling (Green) and the racemization pathway via oxazolone formation (Red).

Module 2: Reagent Selection Guide

Q: I've always used HATU. Why should I switch?

A: HATU is an extremely powerful coupling reagent, but its high reactivity often requires a tertiary amine base (DIEA) to function. The combination of high reactivity + strong base is a recipe for racemization in sensitive substrates like Proline, Phenylglycine, or Cysteine.

The "Clean" Alternatives:

• DIC + Oxyma Pure (The Gold Standard):

  • Why: Carbodiimides (DIC) can often be used without any added base if the amine component is a free base. Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate) is an additive that suppresses racemization more effectively than HOBt or HOAt and is non-explosive [1].

  • Mechanism: Oxyma reacts with the O-acylisourea to form a stable but reactive Oxyma-ester, preventing oxazolone formation.

• COMU:

  • Why: This is a "third-generation" uronium reagent based on Oxyma. It retains the high reactivity of HATU but with significantly lower racemization profiles because the leaving group is Oxyma rather than HOAt [2].

  • Note: Still requires a base, but you can use a weaker one (Collidine).

• Collidine (2,4,6-Trimethylpyridine):

  • Why: If you must use a base, use Collidine. It is sterically hindered and a weaker base (

    ) compared to DIEA ( ). It is strong enough to deprotonate the ammonium salt of the amine partner but too bulky and weak to abstract the -proton of the pyrrolidine ring [3].

Reagent Comparison Table:

Reagent System	Reactivity	Racemization Risk	Recommended For
DIC / Oxyma	High	Very Low	First choice for Proline/Pyrrolidine acids.
COMU / Collidine	Very High	Low	Difficult couplings where DIC fails.
HATU / DIEA	Extreme	High	Routine couplings (avoid for susceptible AAs).
PyBOP / HOBt	Moderate	Moderate	Older protocols; generally inferior to Oxyma.

Module 3: Optimization of Reaction Conditions

Q: Does solvent choice really matter?

A: Yes. Polar aprotic solvents like DMF and DMSO stabilize charged intermediates (like the enolate), thereby increasing the rate of racemization.

• Recommendation: Use DCM (Dichloromethane) if solubility permits. If the peptide is insoluble, use a mixture (e.g., 1:1 DCM/DMF). The lower polarity of DCM destabilizes the racemization transition state.

Q: How does temperature affect the enantiomeric excess (ee)?

A: Racemization has a higher activation energy than the coupling reaction. Therefore, lowering the temperature (0°C) slows down racemization more than it slows down the coupling.

• Recommendation: Perform the activation and the first hour of coupling at 0°C, then slowly warm to room temperature. Never use microwave heating for the coupling of activated chiral pyrrolidine derivatives.

Module 4: Experimental Protocols

Protocol A: The "Safe" Method (DIC/Oxyma)

Best for: Standard solid-phase or solution-phase coupling of Fmoc-Pro-OH or Pyrrolidine-acetic acid derivatives.

• Dissolve: Dissolve the Pyrrolidine Acid (1.0 equiv) and Oxyma Pure (1.0 equiv) in a minimal amount of DCM (or 1:1 DCM/DMF).

• Cool: Place the vessel in an ice bath (0°C).

• Activate: Add DIC (Diisopropylcarbodiimide, 1.0 equiv). Stir for 2 minutes only.

  • Note: Do not pre-activate for >5 mins.[1] The active ester is formed in situ.

• Couple: Add the amine component (1.0 - 1.2 equiv).

  • Crucial: If the amine is a salt (e.g., HCl salt), add exactly 1.0 equiv of Collidine or NMM to neutralize it. Do not use DIEA.

• Monitor: Stir at 0°C for 1 hour, then warm to Room Temp. Monitor conversion via HPLC/LCMS.

Protocol B: The "Power" Method (COMU/Collidine)

Best for: Sterically hindered amines or difficult sequences where DIC yields are low.

• Dissolve: Dissolve the Pyrrolidine Acid (1.0 equiv) and COMU (1.0 equiv) in DMF/DCM.

• Cool: Chill to 0°C.

• Base Addition: Add 2,4,6-Collidine (1.0 equiv for free amine; 2.0 equiv for amine salts).

  • Note: Add the base immediately before or simultaneously with the amine component.

• Couple: Add the amine component immediately.

• Reaction: Stir at 0°C for 30 mins, then Room Temp until complete.

Module 5: Troubleshooting & FAQs

Q: I am still seeing 5-10% D-isomer. What else can I do? A:

• Check your starting material: Ensure your starting pyrrolidine acid is 100% pure enantiomer.

• Reverse Addition: Add the coupling reagent to the mixture of Acid + Amine. This ensures the activated acid is immediately intercepted by the amine, reducing its lifetime in the "danger zone."

• Switch to Acid Fluorides: For extremely sensitive residues, converting the acid to an acid fluoride (using TFFH) allows coupling without base, significantly reducing racemization risk.

Q: Can I use HOBt instead of Oxyma? A: You can, but Oxyma is superior. Studies have consistently shown that Oxyma/DIC couplings result in lower epimerization rates than HOBt/DIC, particularly for sensitive amino acids like Cysteine and Histidine, which share similar sensitivity profiles to alpha-substituted pyrrolidines [1].

Q: My product is difficult to purify from the D-isomer. How do I separate them? A: Diastereomers (which you have formed) usually have different physical properties.

• Flash Chromatography: Try a very slow gradient (e.g., 0.5% MeOH increase per CV) on silica.

• Crystallization: Often, the racemic (DL) peptide crystallizes differently than the pure (LL) form.

• Chiral HPLC: If they are enantiomers (not diastereomers), you will need a Chiralpak AD-H or OD-H column.

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion".[1] Chemistry – A European Journal.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup". Chemical Reviews.

• Carpino, L. A., et al. (2002). "The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization during the Coupling of Cysteine Derivatives". Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Aggregation in Pyrrolidinyl PNA Synthesis

Welcome to the Technical Support Center for Peptide Nucleic Acid (PNA) synthesis. This guide is engineered for researchers, scientists, and drug development professionals working with conformationally constrained pyrrolidinyl PNAs (acpcPNA).

While acpcPNAs offer exceptional DNA/RNA binding affinity and sequence specificity[1], their rigid α/β-dipeptide backbone and hydrophobic nature make them highly susceptible to severe on-resin aggregation during Solid-Phase Peptide Synthesis (SPPS)[2]. This guide provides a causality-driven approach to diagnosing, troubleshooting, and resolving these aggregation events to ensure high-yield oligomer assembly.

Logical diagnostic workflow for troubleshooting acpcPNA aggregation and low yields.

🔬 Troubleshooting Guides & FAQs

Q1: Why does my pyrrolidinyl PNA synthesis abruptly fail after the 5th or 6th monomer, resulting in massive deletion sequences? A: This abrupt failure is the hallmark of hydrophobic collapse and inter-chain aggregation . Unlike natural DNA, PNAs possess a neutral, uncharged polyamide backbone[3]. When combined with the hydrophobic pyrrolidine rings of acpcPNA, the growing oligomer chains have a high propensity to form stable inter- and intra-molecular hydrogen bond networks on the solid support[2]. Around the 5th to 7th residue, these interactions become strong enough to cause the peptide chains to collapse into tightly packed aggregates. This physically blocks incoming activated monomers and deprotection reagents from accessing the N-terminal amine, leading to incomplete reactions and truncated deletion sequences[3].

Q2: How do I definitively diagnose whether the low yield is due to aggregation or simply poor monomer activation? A: You must employ a self-validating diagnostic approach. If a coupling step fails, do not immediately cleave the whole batch.

• Kaiser (Ninhydrin) Test: If the test is positive (blue/red beads) after a standard coupling time, free amines are still present, indicating incomplete coupling[4].

• Double Coupling Validation: Re-subject the resin to a fresh batch of activated monomer. If the Kaiser test remains positive after a second coupling, steric hindrance or aggregation is the culprit, not reagent degradation[4].

• Micro-cleavage: Cleave a 2-3 mg sample of resin and analyze it via MALDI-TOF MS. If you see a ladder of deletion sequences starting precisely at a specific residue length, you are dealing with sequence-dependent aggregation.

Q3: What is the most critical material choice to prevent aggregation before synthesis even begins? A: Resin selection and loading capacity. Standard polystyrene (PS) resins are highly hydrophobic. In polar aprotic solvents like DMF, the neutral PNA chains prefer to interact with each other rather than the solvent or the PS matrix, exacerbating aggregation. Solution: Switch to a PEG-based resin (e.g., ChemMatrix, TentaGel, or NovaPEG). PEG resins swell extensively in a wide range of solvents and provide a highly solvated, hydrophilic environment that keeps the growing PNA chains extended,[3]. Furthermore, strictly use a low loading capacity (0.1 - 0.2 mmol/g) . High loading places the growing chains in close physical proximity, drastically increasing the probability of inter-chain hydrogen bonding[3].

Q4: I am already using a PEG resin, but my acpcPNA sequence is still aggregating. What chemical modifications can I make to the coupling cycle? A: You must disrupt the hydrogen bonding network using specialized solvent conditions and additives:

• Chaotropic Salts: Wash the resin with, and perform couplings in, DMF containing 0.8 M LiCl or 4 M KSCN . The lithium/potassium ions coordinate with the backbone carbonyl oxygens, effectively breaking inter-chain hydrogen bonds.

• Co-solvents: Replace standard DMF with a mixture of NMP and 20-25% DMSO . DMSO is a powerful hydrogen-bond acceptor that outcompetes inter-chain interactions, keeping the PNA chain solvated.

• Elevated Temperature: Perform the synthesis at 60°C - 75°C (preferably using microwave-assisted SPPS). Thermal energy is one of the most effective ways to physically disrupt aggregates and increase the kinetic rate of coupling for sterically hindered pyrrolidinyl monomers[4].

📊 Quantitative Impact of Anti-Aggregation Strategies

Strategy	Mechanism of Action	Typical Yield Improvement*	Recommended Condition
PEG-based Resin	Provides a highly solvated, hydrophilic matrix to keep chains extended.	+20% to +35%	ChemMatrix or TentaGel, <0.2 mmol/g loading
DMSO Co-solvent	Acts as a strong H-bond acceptor to disrupt inter-chain interactions.	+15% to +25%	20-25% (v/v) DMSO in DMF or NMP
Chaotropic Salts	Ions coordinate with backbone amides, breaking H-bond networks.	+10% to +20%	0.8 M LiCl in coupling solvent
Microwave Heating	Provides thermal energy to physically melt aggregates and increase kinetics.	+30% to +50%	60°C for 5-15 minutes per coupling

*Estimated improvements based on the synthesis of >10-mer aggregation-prone neutral polyamide sequences.

🧪 Experimental Protocol: Self-Validating Anti-Aggregation SPPS Cycle

This protocol is designed to ensure the complete coupling of sterically hindered, aggregation-prone pyrrolidinyl PNA monomers using Fmoc chemistry[1]. It embeds self-validation steps to guarantee trustworthiness at every stage of elongation.

Optimized solid-phase synthesis cycle incorporating chemical and thermal anti-aggregation steps.

Step-by-Step Methodology

Materials Required: PEG-based resin (e.g., ChemMatrix) at 0.15 mmol/g, Fmoc-acpcPNA monomers, HATU, DIPEA, 0.8 M LiCl in DMF, 20% DMSO in NMP, 20% Piperidine in DMF, Acetic Anhydride, Pyridine.

Step 1: Fmoc Deprotection

• Treat the swollen resin with 20% Piperidine in DMF for 5 minutes. Drain and repeat for an additional 10 minutes.

• Causality Note: PNAs can be sensitive to base-catalyzed side reactions over prolonged exposures; adhere strictly to these deprotection times.

Step 2: Stringent Anti-Aggregation Wash

• Wash the resin 3x with standard DMF.

• Wash the resin 3x with 0.8 M LiCl in DMF .

• Causality Note: Introducing chaotropic salts immediately before coupling disrupts any newly formed hydrogen bond networks that occurred during the deprotection phase.

Step 3: Monomer Activation & Coupling

• In a separate microcentrifuge tube, dissolve 4 equivalents of the Fmoc-acpcPNA monomer and 3.9 equivalents of HATU in a solvent mixture of 20% DMSO in NMP .

• Add 8 equivalents of DIPEA. Vortex for 30 seconds to initiate activation.

• Add the activated mixture to the resin.

• React at 60°C for 15 minutes using a microwave peptide synthesizer (Alternatively, react for 2 hours at room temperature with vigorous agitation)[4].

Step 4: Validation (The Self-Validating Check)

• Extract a few resin beads and perform a Kaiser (Ninhydrin) test[4].

• Decision Matrix: If the beads are clear/yellow, the coupling is 100% complete. Proceed to Step 5. If the beads are blue, aggregation has hindered the reaction. Perform a double coupling with fresh reagents before proceeding.

Step 5: Capping

• Treat the resin with a solution of 5% Acetic Anhydride and 6% Pyridine in DMF for 5 minutes.

• Causality Note: Capping permanently blocks any unreacted N-terminal amines. This prevents the formation of complex (n-1) deletion sequences that are nearly impossible to separate from the target product via HPLC later[3].

📚 References

• Synthesis and DNA/RNA Binding Properties of Conformationally Constrained Pyrrolidinyl PNA with a Tetrahydrofuran Backbone Deriving from Deoxyribose Source: PubMed / Journal of Organic Chemistry URL:

• Multiplex Paper-Based Colorimetric DNA Sensor Using Pyrrolidinyl Peptide Nucleic Acid-Induced AgNPs Aggregation for Detecting MERS-CoV, MTB, and HPV Oligonucleotides Source: PMC / Analytical Chemistry URL:

• Overcoming Aggregation in Solid-phase Peptide Synthesis Source: Sigma Aldrich URL:

• The challenge of peptide nucleic acid synthesis Source: Chemical Society Reviews (RSC Publishing) URL:

• Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis (SPPS) Source: Benchchem URL:

Sources

• 1. Multiplex Paper-Based Colorimetric DNA Sensor Using Pyrrolidinyl Peptide Nucleic Acid-Induced AgNPs Aggregation for Detecting MERS-CoV, MTB, and HPV Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and DNA/RNA Binding Properties of Conformationally Constrained Pyrrolidinyl PNA with a Tetrahydrofuran Backbone Deriving from Deoxyribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Aminomethylpyrrolidine Acetic Acid Solutions

Welcome to the Technical Support Center. Designed for researchers, structural biologists, and drug development professionals, this guide provides authoritative troubleshooting and handling protocols for aminomethylpyrrolidine derivatives in acetic acid solutions.

The Causality of Stability: Free Base vs. Acetate Salt

As a Senior Application Scientist, I frequently see researchers struggle with the erratic performance of aminomethylpyrrolidine-based compounds during synthesis or assay preparation. The root cause almost always traces back to the protonation state of the pyrrolidine and primary amine nitrogens.

In their free base form, aminomethylpyrrolidines are highly nucleophilic. They readily absorb atmospheric moisture and carbon dioxide, leading to the formation of carbamates, and are notoriously [1]. Furthermore, prolonged exposure to oxygen results in N-oxide formation and subsequent degradation.

By introducing acetic acid, we protonate the basic nitrogen centers, forming the aminomethylpyrrolidine acetate salt. This drastically reduces the nucleophilicity of the molecule, effectively shutting down the carbamate formation pathway and stabilizing the compound against oxidation, which is critical when using these molecules as [2]. However, this introduces a new variable: in the presence of excess acetic acid and heat, the primary amine can undergo an undesired condensation reaction to form an acetamide impurity, a known pitfall in[3].

Thermodynamic and kinetic degradation pathways of aminomethylpyrrolidine.

Quantitative Stability Profile

To optimize your experimental design, refer to the stability kinetics summarized below. Maintaining the correct pH is the primary driver of shelf-life.

Table 1: Stability Profile of Aminomethylpyrrolidine in Solution

Storage Condition	pH Range	Dominant Species	Estimated Half-Life	Primary Degradant
Aqueous (Unbuffered, Air)	10.5 – 11.5	Free Base	< 7 Days	Carbamate (+44 Da)
0.1 M Acetic Acid (4°C)	4.5 – 5.5	Acetate Salt	> 6 Months	None (Stable)
0.1 M Acetic Acid (25°C)	4.5 – 5.5	Acetate Salt	~ 3 Months	Trace Acetamide
Glacial Acetic Acid (>80°C)	< 3.0	Acetate Salt	< 48 Hours	N-Acetamide (+42 Da)

Troubleshooting FAQs

Q1: My aminomethylpyrrolidine stock solution turned yellow and lost catalytic activity. What happened? A1: The yellowing indicates oxidation of the free amine, likely due to inadequate protonation or exposure to light and air. If your solution was not properly buffered with acetic acid (pH > 7), the free base dominates. Always store solutions at pH 4.5–5.5 under an inert atmosphere (Argon/N2) to prevent this oxidative degradation.

Q2: LC-MS analysis of my aged acetic acid stock solution shows a new peak with a mass shift of +42 Da. How do I prevent this? A2: A +42 Da shift is the classic signature of N-acetylation (addition of an acetyl group, loss of water). While the acetate salt is stable at room temperature, elevated temperatures (e.g., during concentration steps or heated reactions) provide the activation energy required for the acetate counter-ion to covalently bond with the primary amine, forming an acetamide. To prevent this, never heat aminomethylpyrrolidine solutions in the presence of acetic acid above 40°C.

Q3: How can I recover the free base from an acidified acetate solution without causing degradation? A3: You must perform a carefully temperature-controlled basification. Adding strong base generates heat (exothermic), which can drive side reactions. Chill the solution to 0°C, slowly titrate with cold NaOH until pH > 11, and immediately extract with a cold organic solvent like dichloromethane (See Protocol 2).

Diagnostic workflow for concentration drops in aminomethylpyrrolidine solutions.

Self-Validating Experimental Protocols

Protocol 1: Preparation of a Stable Aminomethylpyrrolidine Acetate Stock Solution

Objective: Formulate a degradation-resistant stock solution for long-term storage.

• Solvent Degassing: Sparge HPLC-grade water with Argon for 30 minutes to remove dissolved oxygen and CO2.

• Dissolution: In a Schlenk flask under Argon, dissolve 1.0 g of aminomethylpyrrolidine in 10 mL of the degassed water.

• Controlled Acidification: Place the flask in an ice bath (0–4°C). Dropwise, add 1.0 M acetic acid while continuously monitoring the pH with a calibrated probe.

• Equilibration: Halt addition when the pH reaches exactly 5.0. This ensures complete formation of the di-acetate salt without leaving excessive free acetic acid that could drive acetylation.

• Validation Step (Critical): Withdraw a 10 µL aliquot, dilute in 0.1% formic acid, and analyze via LC-MS. You must observe the intact [M+H]+ parent ion with strictly <0.5% relative abundance of the +42 Da (acetamide) and +44 Da (carbamate) peaks. If these peaks exceed 0.5%, the batch is compromised and must be discarded.

Protocol 2: Safe Free-Base Recovery (Basification)

Objective: Extract the reactive free base from the stable acetate stock immediately prior to use.

• Chilling: Chill the acetate stock solution to 0°C in an ice-water bath.

• Basification: Add 2.0 M NaOH dropwise until the pH exceeds 11. Maintain the internal temperature below 5°C throughout the addition to prevent base-catalyzed side reactions.

• Extraction: Extract immediately with cold dichloromethane (DCM) (3 x 10 mL).

• Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Crucial: Keep the water bath temperature strictly below 25°C during rotary evaporation to prevent thermal degradation of the newly formed free base.

References

• Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Lectin-Targeted Prodrugs Activated by Pseudomonas aeruginosa for Self-Destructive Antibiotic Release Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

Sources

• 1. 2-(Aminomethyl)-1-ethylpyrrolidine|CAS 26116-12-1 [benchchem.com]
• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lectin-Targeted Prodrugs Activated by Pseudomonas aeruginosa for Self-Destructive Antibiotic Release - PMC [pmc.ncbi.nlm.nih.gov]

Navigating PNA Backbone Cyclization: A Technical Guide to Preventing Side Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of cyclic Peptide Nucleic Acids (PNAs). As a Senior Application Scientist, I will provide in-depth, experience-driven insights to help you navigate the complexities of PNA backbone cyclization and troubleshoot common side reactions. Our focus will be on understanding the root causes of these issues and implementing effective, validated protocols to ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during PNA backbone cyclization, and what are their underlying causes?

A1: During PNA backbone cyclization, several side reactions can occur, compromising the yield and purity of the desired cyclic product. Understanding the mechanisms behind these reactions is the first step toward prevention.

• Intra/Inter-chain Aggregation: PNA oligomers, particularly purine-rich sequences, have a strong tendency to aggregate.[1][2] This is due to the neutral polyamide backbone, which, unlike the negatively charged phosphate backbone of DNA/RNA, does not experience electrostatic repulsion.[1][3] Aggregation can hinder the accessibility of the terminal ends for cyclization, leading to low yields and purification difficulties.[4]

• Dimerization and Oligomerization: Instead of the desired intramolecular cyclization, intermolecular reactions can occur between two or more linear PNA chains, resulting in the formation of cyclic dimers and higher-order oligomers. This is particularly problematic in solution-phase cyclization at high concentrations.[5]

• Racemization: The chiral center at the α-carbon of the N-(2-aminoethyl)glycine backbone can be susceptible to racemization, especially under harsh coupling conditions or in the presence of strong bases.[6] This can lead to a mixture of diastereomers, which are often difficult to separate.

• Side-Chain Modifications: Reactive side chains of certain amino acids or modifications on the PNA backbone can undergo unwanted reactions during the cyclization step. For instance, the use of certain coupling reagents can lead to modifications on the guanine nucleobase.[7]

• Incomplete Cyclization: This can result from steric hindrance, inefficient activation of the carboxylic acid, or premature precipitation of the PNA.

Troubleshooting Guides

Problem 1: Low Yield of the Desired Cyclic PNA Monomer

Low yields are a frequent challenge in PNA cyclization. The root cause often lies in a combination of factors including aggregation, competing intermolecular reactions, and inefficient coupling.

Causality: The primary driver of low yields is often the competition between intramolecular cyclization and intermolecular side reactions like dimerization and polymerization.[8] PNA aggregation further exacerbates this issue by physically preventing the reactive termini from coming into proximity for ring closure.[1]

The choice between performing the cyclization while the PNA is still attached to the solid support (on-resin) or after cleavage (solution-phase) is critical.

• On-Resin Cyclization: This method leverages the "pseudo-dilution" effect.[5][9] Since individual PNA chains are physically isolated on the resin beads, the probability of intermolecular reactions is significantly reduced, favoring the desired intramolecular cyclization.[5] This often leads to higher yields of the monomeric cyclic product and simplifies purification.[5][9]

• Solution-Phase Cyclization: This approach can be prone to aggregation and the formation of dimers and oligomers, especially at higher concentrations.[5] To mitigate this, cyclization must be performed under high-dilution conditions (typically 0.1-1 mg/mL), which can be a limitation for larger-scale syntheses.[5]

Parameter	On-Resin Cyclization	Solution-Phase Cyclization	References
Primary Advantage	"Pseudo-dilution" effect minimizes intermolecular reactions.	More traditional approach, potentially better for complex structures.	[5][9]
Common Issues	Slower reaction kinetics, potential for incomplete reaction.	Prone to aggregation, dimerization, and oligomerization.	[5][10]
Typical Yield	Generally higher for monomeric cyclic product.	Variable, highly dependent on concentration.	[5]
Purification	Simplified due to fewer intermolecular byproducts.	Can be challenging due to the presence of oligomers.	[5]

Problem 2: Presence of Multiple Peaks in HPLC Analysis, Indicating Impurities

The presence of multiple peaks in the High-Performance Liquid Chromatography (HPLC) analysis of your crude product is a clear indicator of side reactions. Identifying the nature of these impurities is key to resolving the issue.

Causality: These impurities can be a result of several side reactions including base-catalyzed rearrangements during Fmoc deprotection, trans-acylation, or the formation of adducts with protecting groups or scavengers used during cleavage.[2][11][12]

A well-designed orthogonal protection scheme is crucial for a successful PNA synthesis and cyclization.[1] This ensures that different protecting groups can be removed selectively without affecting others.[1]

• Choice of Protecting Groups: The most common strategies for PNA synthesis are Boc/Z and Fmoc/Bhoc.[1][2] While Boc/Z chemistry can result in higher purity oligos, the harsh acidic conditions (TFA) required for Boc removal limit its compatibility with other chemistries.[2] Fmoc/Bhoc is more widely used but can be associated with minor base-catalyzed side reactions during the piperidine-mediated Fmoc deprotection.[2]

• Minimizing Side Reactions with Fmoc/Bhoc:

  • Deprotection Time: Keep the Fmoc deprotection time to a minimum (e.g., 2 minutes) to reduce the occurrence of base-catalyzed rearrangements.[2]

  • Formic Acid Additive: The addition of 1% formic acid to the 20% piperidine/DMF deprotection solution can help suppress the formation of nucleobase adducts.[13]

• Cleavage and Deprotection: The final cleavage from the resin and removal of permanent protecting groups is a critical step.

  • Scavengers: The choice of scavengers in the cleavage cocktail (e.g., m-cresol, thioanisole in TFA) is important to prevent re-attachment of protecting group cations to the PNA.[2][14] For instance, the benzhydryloxycarbonyl (Bhoc) group can generate a "benzhydryl cation" during TFA cleavage, which can form adducts with the PNA.[12]

Problem 3: Difficulty in Achieving Efficient Cyclization

Even when aggregation and intermolecular reactions are minimized, achieving efficient ring closure can be challenging due to the inherent reactivity of the PNA backbone and the choice of coupling reagents.

Causality: Inefficient activation of the C-terminal carboxyl group or steric hindrance can lead to slow or incomplete cyclization. The choice of coupling reagent is paramount as it directly influences the reaction rate and the potential for side reactions like racemization.[6][15]

A variety of coupling reagents, originally developed for peptide synthesis, are used for PNA cyclization.

• Common Coupling Reagents:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Highly favored for its high coupling efficiency and low levels of racemization.[15][16] It is particularly effective for overcoming steric hindrance.[16]

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and TBTU: Also very efficient with minimal racemization, especially when used with an additive like HOBt.[17][18]

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): Another effective coupling reagent.[15]

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): Often used in conjunction with additives like HOBt or Oxyma to improve efficiency and reduce side reactions.[15]

• Additives to Suppress Racemization: Additives like HOBt (1-hydroxybenzotriazole), HOAt (1-hydroxy-7-azabenzotriazole), and Oxyma are crucial for suppressing racemization by forming stable, reactive intermediates.[15]

• Solvent Choice: Polar aprotic solvents like DMF (dimethylformamide) and NMP (N-methyl-2-pyrrolidone) are preferred as they effectively dissolve both the PNA and the coupling reagents without participating in side reactions.[15]

Coupling Reagent	Key Advantages	Potential Issues	References
HATU	High efficiency, low racemization, good for sterically hindered couplings.	Can cause guanidinylation of the N-terminus in some cases.	[7][15][16]
HBTU/TBTU	Efficient, low racemization with HOBt.	By-products can be difficult to remove.	[17][18]
PyBOP	Effective coupling reagent.	Can be less reactive than uronium-based reagents.	[15]
EDC	Water-soluble by-products, easy to remove.	Can lead to racemization without additives.	[15]

Experimental Workflow & Visualization

To provide a clearer understanding of the processes involved, the following diagrams illustrate the key decision points and workflows in PNA backbone cyclization.

Diagram 1: Decision Tree for PNA Cyclization Strategy

Caption: Decision workflow for choosing between on-resin and solution-phase cyclization.

Diagram 2: Key Steps in On-Resin Cyclization

Caption: Simplified workflow for on-resin PNA backbone cyclization.

Concluding Remarks

The successful synthesis of cyclic PNAs hinges on a thorough understanding of the potential side reactions and the implementation of strategies to mitigate them. By carefully selecting the cyclization method (on-resin vs. solution-phase), optimizing the protecting group strategy, and choosing the appropriate coupling reagents and reaction conditions, researchers can significantly improve the yield and purity of their target molecules. This guide provides a foundation for troubleshooting common issues, but it is important to remember that each PNA sequence may require specific optimization.

References

• Organic Letters. (2021). Submonomeric Strategy with Minimal Protection for the Synthesis of C(2)-Modified Peptide Nucleic Acids. ACS Publications. [Link]

• Chemical Society Reviews. (2023). The challenge of peptide nucleic acid synthesis. RSC Publishing. [Link]

• Technology Networks. PNA Synthesis by Novel Amide Formation. [Link]

• PMC. Structural Characterization of Protein–Nucleic Acid Complexes: An Overview of the Recent Innovation in the Analytic Methods. [Link]

• PMC. (2022). An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates. [Link]

• University of Washington. PNA Purification and Characterization. [Link]

• AAPPTEC. Coupling Reagents. [Link]

• Amazon AWS. Solid–Phase Synthesis of Cyclic PNA and PNA-DNA Chimeras. [Link]

• International Journal of Medical Sciences. (2011). Improved Synthesis Strategy for Peptide Nucleic Acids (PNA) appropriate for Cell-specific Fluorescence Imaging. [Link]

• PMC. (2011). Improved Synthesis Strategy for Peptide Nucleic Acids (PNA) appropriate for Cell-specific Fluorescence Imaging. [Link]

• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Oxford Academic. (2026). Bio-orthogonal chemistry-based strategy to Turn-OFF CRISPR-Cas9 activity in solution and live cells. [Link]

• PMC. Automated Flow Synthesis of Peptide–PNA Conjugates. [Link]

• PMC. On-resin peptide macrocyclization using thiol-ene click chemistry. [Link]

• ACS Central Science. (2021). Automated Flow Synthesis of Peptide–PNA Conjugates. [Link]

• Bio-Synthesis Inc. Cyclic Peptide Synthesis. [Link]

• PNAS. Peptide nucleic acids rather than RNA may have been the first genetic molecule. [Link]

• ACS Publications. (2023). Cyclic Peptide Linker Design and Optimization by Molecular Dynamics Simulations. [Link]

• ResearchGate. (2023). The challenge of peptide nucleic acid synthesis. [Link]

• ASM Journals. Analysis of Culture-Dependent versus Culture-Independent Techniques for Identification of Bacteria in Clinically Obtained Bronchoalveolar Lavage Fluid. [Link]

• ACS Omega. (2019). Rapid Isolation and Identification of Pneumonia-Associated Pathogens from Sputum Samples Combining an Innovative Sample Preparation Strategy and Array-Based Detection. [Link]

• Google Patents.

• MDPI. (2012). Chiral Peptide Nucleic Acids with a Substituent in the N-(2-Aminoethy)glycine Backbone. [Link]

• PMC. Insights on chiral, backbone modified peptide nucleic acids: Properties and biological activity. [Link]

• ResearchGate. Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics. [Link]

• ResearchGate. (2014). Has anyone encountered problems with peptide nucleic acid (PNA) synthesis and guanidine species formation?. [Link]

• ResearchGate. (PDF) Cyclic PNA-based compound directed against HIV-1 TAR RNA: modelling, liquid-phase synthesis and TAR binding. [Link]

• IEEE Xplore. (2025). Feature Extraction for Pneumonia Diagnosis Using Conventional Methods. [Link]

• MDPI. (2020). PNA-Based MicroRNA Detection Methodologies. [Link]

• PMC. Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery. [Link]

• Science.gov. prins cyclization reactions: Topics by Science.gov. [Link]

• RSC Publishing. Strategies for the optimisation of troublesome peptide nucleic acid (PNA) sequences. [Link]

• Technology Networks. (2024). Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. [Link]

• PMC. A Template-Mediated Click-Click Reaction: PNA-DNA, PNA-PNA (or Peptide) Ligation, and Single Nucleotide Discrimination. [Link]

• PubMed. (2022). Effect of Binding Linkers on the Efficiency and Metabolite Profile of Biomimetic Reactions Catalyzed by Immobilized Metalloporphyrin. [Link]

Sources

• 1. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 2. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Cyclic Peptide Synthesis - Bio-Synthesis [biosyn.com]
• 9. researchgate.net [researchgate.net]
• 10. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 12. An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Automated Flow Synthesis of Peptide–PNA Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 16. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 17. peptide.com [peptide.com]
• 18. bachem.com [bachem.com]

Technical Support Center: Optimizing (S)-2-(Aminomethyl)pyrrolidine-1-acetic acid Synthesis

Welcome to the technical support center for the synthesis of (S)-2-(Aminomethyl)pyrrolidine-1-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this challenging synthesis. Here, we address common issues in a direct question-and-answer format, explaining the causality behind experimental choices to ensure both success and scientific understanding.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct synthetic route for (S)-2-(Aminomethyl)pyrrolidine-1-acetic acid?

The most direct and common approach is the selective N-alkylation of the pyrrolidine ring nitrogen of (S)-2-(Aminomethyl)pyrrolidine with a haloacetic acid or its ester. The secondary amine within the pyrrolidine ring is generally more nucleophilic than the exocyclic primary amine, allowing for a degree of selectivity under carefully controlled conditions.[1]

Q2: Which alkylating agent is best: Bromoacetic acid, Chloroacetic acid, or an ester like Ethyl Bromoacetate?

The choice depends on a balance of reactivity, cost, and downstream processing.

• Bromoacetic acid/esters: These are more reactive than their chloro-analogs, often allowing for milder reaction conditions (lower temperatures, shorter reaction times). However, they are more expensive and can be more prone to over-alkylation if conditions are not optimized.

• Chloroacetic acid/esters: These are less reactive, often requiring higher temperatures or longer reaction times. This can sometimes provide better control and reduce the formation of di-alkylated byproducts.

• Esters (e.g., Ethyl Bromoacetate): Using an ester followed by a final hydrolysis step can be advantageous. The reaction can sometimes be cleaner, and the workup may be simpler before the final saponification.

For initial trials, ethyl bromoacetate is often a good starting point due to its balanced reactivity and ease of handling.

Q3: What are the recommended starting conditions (base, solvent, temperature) for the N-alkylation step?

A typical starting point involves the following conditions:

• Base: A mild, non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or a hindered organic base like N,N-Diisopropylethylamine (DIPEA). The base is crucial to neutralize the HBr or HCl formed during the reaction. Using at least 2.0 equivalents is recommended to also free the amine if it is in a salt form and to drive the reaction to completion.

• Solvent: A polar aprotic solvent such as Acetonitrile (MeCN) or Dimethylformamide (DMF) is preferred as they effectively dissolve the amine salt and facilitate the Sₙ2 reaction.

• Temperature: Start the reaction at room temperature. The slow addition of the alkylating agent is critical to control the exotherm and minimize side reactions.[1] If the reaction is sluggish, it can be gently heated to 40-50 °C.

Q4: How can I effectively monitor the reaction's progress?

Liquid Chromatography-Mass Spectrometry (LC-MS) is the ideal method. It allows you to track the consumption of the starting material, the formation of the desired mono-alkylated product, and the appearance of any potential di-alkylated byproduct. Thin Layer Chromatography (TLC) can also be used, but co-elution of the starting material and product can be an issue. Staining with ninhydrin can help visualize both the primary and secondary amines.

Q5: The product is a zwitterionic amino acid. What is the best strategy for purification?

Purification can be challenging due to the zwitterionic nature of the product, which often results in high water solubility and low solubility in common organic solvents.[2]

• pH Adjustment & Crystallization: The most common method is to find the isoelectric point (pI) of the molecule, where its net charge is zero. At this pH, its aqueous solubility will be at a minimum, which can induce crystallization.[3] You can adjust the pH of the crude aqueous solution carefully after workup.

• Ion-Exchange Chromatography: This is a highly effective but more resource-intensive method.[3] The crude product can be loaded onto a cation-exchange resin (e.g., Dowex 50). After washing away neutral and anionic impurities, the product can be eluted by changing the pH with a volatile base like aqueous ammonia.[3]

• Reverse-Phase Chromatography: For smaller scales, reverse-phase HPLC with a water/acetonitrile/TFA or formic acid mobile phase can be used.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Problem 1: Low or No Product Formation

Question: I've run the reaction, but LC-MS analysis shows only starting material. What went wrong?

Answer: This issue typically points to a problem with the reagents or reaction conditions.

Potential Cause	Recommended Solution & Explanation
Inactive Base	The base (e.g., K₂CO₃) may have absorbed moisture and is no longer effective. Use freshly dried, finely powdered K₂CO₃. Ensure you are using sufficient equivalents (at least 2.0) to neutralize the acid generated and deprotonate the amine if it's a salt.
Poor Quality Alkylating Agent	The haloacetic acid or ester may have degraded. Verify its purity by NMR or use a freshly opened bottle.
Insufficient Temperature	If using a less reactive alkylating agent like chloroacetic acid, room temperature may be insufficient. After confirming your reagents are active, try gradually increasing the temperature to 40-60 °C while monitoring by LC-MS.
Starting Amine is Protonated	If your (S)-2-(Aminomethyl)pyrrolidine is in the form of a hydrochloride or other salt, you need enough base to neutralize the salt and scavenge the acid produced in the reaction. Increase the base stoichiometry to 2.5-3.0 equivalents.

Problem 2: Significant Formation of a Di-Alkylated Byproduct

Question: My LC-MS shows two products. The major byproduct has a mass corresponding to the addition of two acetic acid groups. How can I prevent this?

Answer: This is a classic case of over-alkylation, where both the ring nitrogen and the exocyclic primary amine are alkylated.[4][5][6] The product of the first alkylation can sometimes be more nucleophilic than the starting material, leading to a runaway reaction.[4][6]

Potential Cause	Recommended Solution & Explanation
Incorrect Stoichiometry	Using an excess of the alkylating agent will strongly favor di-alkylation. Use the alkylating agent as the limiting reagent (0.95-1.0 eq. relative to the diamine).
Rapid Addition of Alkylating Agent	Adding the alkylating agent too quickly creates localized areas of high concentration, promoting the second alkylation. Solution: Add the alkylating agent dropwise over 30-60 minutes using a syringe pump. This maintains a low, steady concentration, favoring the more nucleophilic secondary amine's reaction.[1]
Reaction Temperature is Too High	Higher temperatures increase the rate of both reactions but may reduce the selectivity. Maintain the reaction at room temperature or even cool to 0 °C during the addition phase.
Protecting Group Strategy	If selectivity remains poor, the most robust solution is to use a protecting group strategy.[7][8] Protect the primary amine with a Boc group, perform the N-alkylation on the pyrrolidine ring, and then deprotect the Boc group under acidic conditions. This adds steps but guarantees selectivity.

Problem 3: Difficulty Isolating the Product After Workup

Question: The reaction is complete, but I'm struggling to isolate my zwitterionic product. It seems to stay in the aqueous layer during extraction.

Answer: This is expected behavior for zwitterions. Standard liquid-liquid extraction is often ineffective.

Potential Cause	Recommended Solution & Explanation
Product is Behaving as a Salt	At low or high pH, the amino acid is fully protonated or deprotonated, respectively, making it highly water-soluble. You must target the isoelectric point (pI) where it has a neutral net charge and minimum water solubility.[3]
Emulsion Formation	The product itself can act as a surfactant, leading to emulsions during workup, trapping product between layers.
High Salt Concentration	Inorganic salts from the reaction (e.g., KBr, KCl) can increase the polarity of the aqueous phase, further preventing product extraction.

Workflow for Zwitterion Isolation

Caption: Workflow for isolating the zwitterionic product.

Experimental Protocols

Protocol 1: Selective N-Alkylation

• Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (S)-2-(Aminomethyl)pyrrolidine (1.0 eq.) and anhydrous acetonitrile (10 mL per 1 g of amine).

• Add Base: Add finely powdered, dry potassium carbonate (2.2 eq.). Stir the suspension vigorously for 15 minutes.

• Alkylation: Prepare a solution of ethyl bromoacetate (1.0 eq.) in anhydrous acetonitrile (2 mL per 1 g). Add this solution dropwise to the amine suspension over 30-60 minutes at room temperature.

• Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the consumption of the starting material by LC-MS. If the reaction is slow, warm gently to 40 °C.

• Work-up: Once complete, filter off the inorganic salts and wash the filter cake with acetonitrile. Concentrate the filtrate under reduced pressure. Add deionized water to the residue.

• Purification: Proceed with purification of the aqueous solution as described in the "Difficulty Isolating the Product" section and the accompanying workflow diagram.

Protocol 2: Boc-Protection of Primary Amine

• Setup: Dissolve (S)-2-(Aminomethyl)pyrrolidine (1.0 eq.) in a suitable solvent like Dichloromethane (DCM) or THF. Cool the solution to 0 °C.

• Reaction: Add Di-tert-butyl dicarbonate (Boc₂O) (1.0 eq.) portion-wise. It is often helpful to add a non-nucleophilic base like triethylamine (1.1 eq.) to facilitate the reaction.

• Monitoring: Allow the reaction to warm to room temperature and stir until TLC or LC-MS shows complete consumption of the starting material. The Boc-protected product will be significantly less polar.

• Work-up: Concentrate the reaction mixture. Perform a standard aqueous work-up to remove any salts. The desired (S)-1-Boc-2-(aminomethyl)pyrrolidine can then be purified by column chromatography and used in the N-alkylation step.[9]

References

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. School of Chemistry, University of Bristol. [Link]

• Chen, C., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie International Edition. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Melting Temperature (Tm) Analysis of Pyrrolidinyl PNA:DNA Duplexes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic nucleic acid analogs, Peptide Nucleic Acids (PNAs) have emerged as a powerful tool for both diagnostics and therapeutics due to their high binding affinity and specificity to complementary DNA and RNA sequences.[1][2][3] A significant advancement in this field is the development of pyrrolidinyl PNAs, which feature a conformationally constrained backbone.[2][3] This guide provides an in-depth comparison of the thermal stability, specifically the melting temperature (Tm), of pyrrolidinyl PNA:DNA duplexes against standard PNAs and natural DNA duplexes, supported by experimental data and protocols.

The Pyrrolidinyl PNA Advantage: Enhanced Stability and Specificity

Standard PNAs, with their N-(2-aminoethyl)glycine backbone, already exhibit robust binding to DNA, primarily due to the neutral charge of the backbone which eliminates electrostatic repulsion.[1][4] Pyrrolidinyl PNAs, particularly those with an α/β-dipeptide backbone like acpcPNA, build upon this foundation by introducing a pre-organized, conformationally restricted structure.[2][3][5][6] This pre-organization reduces the entropic penalty upon hybridization, leading to several key advantages:

• Exceptional Binding Affinity: Pyrrolidinyl PNAs bind to DNA with outstanding affinity.[2][3][5]

• High Sequence Specificity: They exhibit a remarkable ability to discriminate against mismatched sequences, a critical feature for applications like single nucleotide polymorphism (SNP) detection.[7]

• Directional Specificity: These PNAs show a strong preference for binding in an antiparallel orientation to the DNA strand.[4]

• Reduced Self-Hybridization: A low tendency to form PNA:PNA duplexes is a significant benefit in various applications.[5][6][7]

Molecular dynamics simulations and experimental data suggest that the antiparallel pyrrolidinyl PNA:DNA duplex is the most stable configuration when compared to parallel PNA:DNA and standard DNA:DNA duplexes.[8] This increased stability is attributed to a significant reduction in the gas-phase energy repulsion that is present between the two negatively charged sugar-phosphate backbones of DNA strands.[8]

Understanding Duplex Stability: The Role of Melting Temperature (Tm)

The melting temperature (Tm) is the temperature at which half of the double-stranded nucleic acid duplex has dissociated into single strands. It is a direct measure of the stability of the duplex. A higher Tm indicates a more stable duplex. For PNA:DNA hybrids, the Tm is influenced by factors such as the length of the oligomer, the base composition (GC content), and the specific modifications to the PNA backbone.[9]

Comparative Melting Temperature (Tm) Analysis

Experimental data consistently demonstrates the superior thermal stability of PNA:DNA duplexes compared to their DNA:DNA counterparts.[9][10] Furthermore, pyrrolidinyl PNA:DNA duplexes exhibit even greater stability.

Duplex Type	Representative Tm (°C)	Key Observations
DNA:DNA	55-65	Baseline for natural nucleic acid duplexes.[10][11]
Standard PNA:DNA	65-75	Significantly higher Tm than DNA:DNA duplexes due to the neutral backbone.[9][10][11]
Pyrrolidinyl PNA:DNA	75-85	The highest thermal stability, attributed to the conformationally constrained backbone.[4][12][13]

Note: These are representative temperature ranges for 10-mer duplexes and can vary based on sequence and buffer conditions.

One of the unique properties of acpcPNA, a type of pyrrolidinyl PNA, is that the thermal stability of its duplex with DNA is largely independent of the G+C content.[12][13] This is in contrast to standard PNA and DNA duplexes where a higher GC content generally leads to a higher Tm.

Experimental Protocol: Determining Tm via UV-Vis Spectroscopy

A common and reliable method for determining the Tm of PNA:DNA duplexes is through UV-Vis spectroscopy by monitoring the change in absorbance at 260 nm as a function of temperature.[14]

Step-by-Step Methodology:

• Oligonucleotide Preparation:

  • Synthesize and purify the pyrrolidinyl PNA and complementary DNA oligonucleotides.

  • Quantify the concentration of each oligonucleotide using their respective molar extinction coefficients.

• Sample Annealing:

  • Mix equimolar amounts of the PNA and DNA strands in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0).[15]

  • Heat the mixture to 90-95°C for 5 minutes to ensure complete dissociation of any pre-existing secondary structures.

  • Allow the solution to slowly cool to room temperature to facilitate the formation of the PNA:DNA duplex.

• UV-Vis Spectrophotometer Setup:

  • Use a spectrophotometer equipped with a temperature controller.

  • Set the wavelength to 260 nm.

  • Program a temperature ramp, typically from 20°C to 95°C, with a heating rate of 0.5-1°C per minute.[16][17]

• Data Acquisition:

  • Place the annealed sample in a quartz cuvette and insert it into the spectrophotometer.

  • Initiate the temperature ramp and record the absorbance at each temperature point.

• Data Analysis:

  • Plot the absorbance versus temperature to obtain a melting curve.

  • The Tm is determined as the temperature at which the first derivative of the melting curve is at its maximum.[15]

Diagram of the Tm Analysis Workflow

Caption: Workflow for determining the melting temperature (Tm) of PNA:DNA duplexes.

Advanced Characterization: Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy is a valuable complementary technique to UV-Vis melting analysis. It provides information about the secondary structure of the PNA:DNA duplex.[18] The CD spectrum of a PNA:DNA duplex can confirm the formation of a helical structure and provide insights into its conformation (e.g., A-form vs. B-form like).[19][20] Changes in the CD spectrum as a function of temperature can also be used to monitor the melting transition.

Diagram of Pyrrolidinyl PNA:DNA Hybridization

Caption: Hybridization of a pyrrolidinyl PNA with a complementary DNA strand.

Conclusion

The conformational constraints of the pyrrolidinyl PNA backbone translate into superior thermal stability and sequence specificity for PNA:DNA duplexes. This makes them highly attractive candidates for a wide range of applications, from diagnostic probes to therapeutic agents. The experimental protocols outlined in this guide provide a robust framework for the characterization of these promising molecules. The enhanced properties of pyrrolidinyl PNAs, as demonstrated by their significantly higher Tm values, position them as a leading technology in the field of nucleic acid mimics.[3]

References

• Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry | Request PDF - ResearchGate. Available at: [Link]

• Synthesis of Pyrrolidinyl PNA and Its Site-Specific Labeling at Internal Positions by Click Chemistry - PubMed. Available at: [Link]

• Synthesis and optical properties of pyrrolidinyl peptide nucleic acid carrying a clicked Nile red label - PMC. Available at: [Link]

• Relative circular dichroism vs. wavelength spectra of all four PNA Á DNA duplexes. - ResearchGate. Available at: [Link]

• Insight into why pyrrolidinyl peptide nucleic acid binding to DNA is more stable than the DNA x DNA duplex - PubMed. Available at: [Link]

• PYRROLIDINYL PNA – SYNNA SCIENCE CO., LTD. Available at: [Link]

• Synthesis and biophysical properties of zwitterionic pyrrolidinyl peptide nucleic acid. Available at: [Link]

• Thermal stability of PNA/DNA and DNA/DNA duplexes by differential scanning calorimetry - ResearchGate. Available at: [Link]

• Thermodynamic comparison of PNA/DNA and DNA/DNA hybridization reactions at ambient temperature | Nucleic Acids Research | Oxford Academic. Available at: [Link]

• Pyrrolidinyl peptide nucleic acid with α/β-peptide backbone: A conformationally constrained PNA with unusual hybridization properties - PMC. Available at: [Link]

• Interactions of DNA binding ligands with PNA-DNA hybrids - Oxford Academic. Available at: [Link]

• RSC Chemical Biology - The Royal Society of Chemistry. Available at: [Link]

• Sequence-Specific Recognition of Double-Stranded DNA by Peptide Nucleic Acid Forming Double-Duplex Invasion Complex - MDPI. Available at: [Link]

• Thermal stability of PNA/DNA and DNA/DNA duplexes by differential scanning calorimetry - PubMed. Available at: [Link]

• UV-Thermal Melting Curves of the PNA–DNA Hybrid Duplexes at 5 µM Strand... - ResearchGate. Available at: [Link]

• UV-melting curves of the duplex formed by PNA 1 and ssDNA 3 (blue),... - ResearchGate. Available at: [Link]

• Synthesis and optical properties of pyrrolidinyl peptide nucleic acid carrying fluorescence nucleobases - Chula Digital Collections. Available at: [Link]

• Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications | Accounts of Chemical Research - ACS Publications. Available at: [Link]

• Thermal Stability of Peptide Nucleic Acid Complexes - PMC - NIH. Available at: [Link]

• A Novel Pyrrolidinyl PNA Showing High Sequence Specificity and Preferential Binding to DNA over RNA | Request PDF - ResearchGate. Available at: [Link]

• Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications - PubMed. Available at: [Link]

• Pyrrolidinyl peptide nucleic acid with... : Artificial DNA: PNA & XNA - Ovid. Available at: [Link]

• Interactions of DNA binding ligands with PNA-DNA hybrids - PubMed. Available at: [Link]

• Pyrrolidinyl peptide nucleic acid with α/β-peptide backbone: A conformationally constrained PNA with unusual hybridization properties: Artificial DNA - Taylor & Francis. Available at: [Link]

• Hydrophilic and Cell-Penetrable Pyrrolidinyl Peptide Nucleic Acid (PNA) via Post Synthetic Modification with Hydrophilic Side Chains - ResearchGate. Available at: [Link]

• Impact of charges on the hybridization kinetics and thermal stability of PNA duplexes. Available at: [Link]

• Synthesis of Pyrrolidinone PNA: A Novel Conformationally Restricted PNA Analogue | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Thermodynamics of PNA Interactions with DNA and RNA | Springer Nature Experiments. Available at: [Link]

• Thermal Stability of PNA/DNA and DNA/DNA Duplexes by Differential Scanning Calorimetry. Available at: [Link]

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• Thermal stability and thermodynamic parameters of PNA and DNA duplexes a | Download Table - ResearchGate. Available at: [Link]

• A novel pyrrolidinyl PNA showing high sequence specificity and preferential binding to DNA over RNA - PubMed. Available at: [Link]

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Thermodynamic Causality: The "Why" Behind Backbone Modifications

Advanced Thermal Stability Profiling of Modified PNA/RNA Hybrids: A Comparative Guide

As a Senior Application Scientist in oligonucleotide therapeutics, I frequently evaluate the hybridization thermodynamics of synthetic nucleic acid analogs. While unmodified Peptide Nucleic Acid (PNA) has long been recognized for its superior binding affinity to RNA compared to native DNA, the advent of conformationally constrained, modified PNAs has revolutionized antisense and diagnostic applications.

This guide objectively compares the thermal stability (melting temperature,

) of unmodified aminoethylglycine PNA (aegPNA) with next-generation modifications—specifically gamma-modified PNA ( PNA) and cyclopentane-modified PNA (acpcPNA)—and provides a self-validating experimental framework for your own laboratory studies.

To understand why modified PNAs outperform their unmodified counterparts, we must examine the thermodynamics of hybridization (

).

Native DNA and RNA suffer from electrostatic repulsion between their negatively charged phosphate backbones. Unmodified aegPNA replaces this with a neutral pseudopeptide backbone, eliminating repulsion and yielding a highly favorable enthalpic (

) contribution to binding[1]. However, single-stranded aegPNA is highly flexible. Upon binding to a rigid RNA target, it suffers a massive entropic penalty ( ), which limits its maximum theoretical stability.

The Structural Solution: Chemical modifications solve this entropic bottleneck. For instance, introducing a diethylene glycol (miniPEG) side chain at the gamma-carbon of the PNA backbone introduces a stereogenic center[2]. This steric hindrance forces the single-stranded polymer to preorganize into a right-handed helical conformation[3]. Because the

PNA is already folded into the correct geometry before it even encounters the RNA, the entropic penalty ( ) of hybridization is drastically reduced, leading to an extraordinary increase in thermal stability[4].

Thermodynamic mechanism of gamma-modified PNA stabilizing RNA hybrid duplexes.

Comparative Thermal Stability Data

The table below synthesizes the hybridization performance of various oligonucleotide chemistries against complementary RNA targets. Note how structural preorganization directly correlates with both absolute affinity and mismatch discrimination.

Probe Chemistry	Backbone Charge	Structural Preorganization	Relative Affinity ( vs DNA)	Single Mismatch Penalty ( )	Primary Application
DNA	Negative	None (Random Coil)	Baseline	~10°C	Standard PCR, Northern Blots
aegPNA	Neutral	None (Flexible)	+1.0 to +1.5°C / bp[1]	~15°C[1]	In vitro Diagnostics, FISH
PNA (miniPEG)	Neutral	High (Right-handed helix)	+2.5 to +3.0°C / bp	18 - 20°C[3]	In vivo Antisense Therapeutics
acpcPNA	Neutral	High (Rigid cyclic ring)	Lower than acpcPNA/DNA*[5]	>16°C[5]	DNA-specific Microarrays

*Crucial Exception: While almost all PNA variants bind RNA stronger than DNA, pyrrolidinyl PNA (acpcPNA) is a structural outlier. Its rigid cyclopentane geometry is optimized for the B-form helix of DNA, making acpcPNA/DNA hybrids significantly more thermally stable than acpcPNA/RNA hybrids[5].

Experimental Methodology: Self-Validating UV-Melting Analysis

In biophysical chemistry, a single temperature ramp only provides an apparent melting temperature. To ensure scientific trustworthiness, the system must be self-validating. By superimposing a cooling ramp (annealing) over the heating ramp (denaturation), we create a hysteresis check. If the two curves are identical, the system is in true thermodynamic equilibrium[4].

Step-by-Step Protocol

• Sample Preparation: Combine the modified PNA and the target RNA at a strict 1:1 molar ratio (typically 5

  M each) in a physiological buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.4)[4][5].

• Thermal Annealing (Pre-treatment): Heat the sample to 95°C for 5 minutes to eliminate secondary structures, then slowly cool to 25°C at room temperature to ensure proper Watson-Crick base pairing.

• Spectroscopic Setup: Transfer the sample to a quartz cuvette (1 cm path length) in a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Heating Ramp (Denaturation): Increase the temperature from 25°C to 95°C at a strict rate of 1°C/min. Record absorbance at 260 nm every 0.5°C[2].

• Cooling Ramp (Renaturation): Immediately reverse the process, cooling from 95°C to 25°C at 1°C/min, continuing to record absorbance[2].

• Hysteresis Validation: Plot both curves. A lack of hysteresis (curves perfectly overlapping) validates that the kinetics of hybridization are fast enough to maintain equilibrium[4].

• Data Extraction: Calculate the first derivative of the absorbance vs. temperature plot (

  ). The peak of this derivative curve represents the exact .

Workflow for self-validating UV-melting thermal stability analysis of PNA/RNA hybrids.

Strategic Recommendations for Drug Development

When designing probes for RNA targeting, the choice of backbone chemistry dictates the success of the assay:

• For cost-effective in vitro diagnostics (e.g., standard FISH): Unmodified aegPNA remains the gold standard due to its reliable +1°C/bp stability boost over DNA[1].

• For in vivo antisense therapeutics:

  PNA (specifically miniPEG variants) is mandatory. The preorganization not only yields a massive gain (up to +23°C for fully modified sequences)[2], but the PEG moieties also dramatically improve aqueous solubility and biocompatibility, preventing the self-aggregation that plagues unmodified PNAs[2][4].

• For sequence discrimination: If your target RNA has highly homologous off-target transcripts,

  PNA's rigid backbone amplifies the thermodynamic penalty of a single mismatch to nearly 20°C, ensuring unparalleled sequence specificity[3].

References

• Head on Comparison of Self- and Nano-assemblies of Gamma Peptide Nucleic Acid Amphiphiles - PMC - NIH. 2

• High Quality Custom PNA Oligo Synthesis Service - PNA Bio.1

• Pyrrolidinyl peptide nucleic acid with... : Artificial DNA: PNA & XNA - Ovid. 5

• Nanoparticle for delivery of antisense

  PNA oligomers targeting CCR5 - PMC - NIH. 4

• Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - RSC Publishing. 3

Sources

• 1. High Quality Custom PNA Oligo Synthesis Service | PNA Bio [pnabio.com]
• 2. Head on Comparison of Self- and Nano-assemblies of Gamma Peptide Nucleic Acid Amphiphiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00017B [pubs.rsc.org]
• 4. Nanoparticle for delivery of antisense γPNA oligomers targeting CCR5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]

Validation of Mismatch Discrimination in Cyclic PNA Probes

Executive Summary: The Specificity Gap

In the detection of Single Nucleotide Polymorphisms (SNPs), the margin for error is molecularly non-existent. Traditional DNA probes (TaqMan, Molecular Beacons) often struggle with "thermodynamic indecision"—where the free energy difference (

) between a perfect match and a single-base mismatch is too small to prevent non-specific binding, particularly in complex biological matrices.

This guide evaluates Cyclic Peptide Nucleic Acid (PNA) Probes as a superior alternative. By mechanically constraining the PNA backbone into a cyclic structure (typically via a disulfide or peptide linker), we introduce a "pre-organized" state. This structural constraint imposes a high energetic penalty on mismatch binding, effectively widening the thermodynamic gap between signal and noise.

Key Finding: Cyclic PNA probes consistently demonstrate a mismatch discrimination (

) of 20–30°C , compared to 10–15°C for linear PNA and <10°C for standard DNA probes, making them the gold standard for high-fidelity genotyping.

Technical Deep Dive: The Thermodynamics of Constraint

To understand why cyclic PNA outperforms linear variants, we must look at the entropic cost of hybridization.

The Linear PNA Flaw

Linear PNA probes are flexible. When they bind to a target, they must lose a significant amount of conformational entropy (

) to adopt the rigid helical structure. While PNA binds tighter than DNA (due to the lack of electrostatic repulsion), the flexibility allows the probe to partially accommodate mismatches by "flexing" around the error.

The Cyclic Advantage (Pre-organization)

Cyclic PNAs are chemically locked into a structure that closely resembles the bound state.

• Entropic Pre-payment: The entropy cost of folding is "paid" during synthesis, not during binding. This makes the

  more favorable for the correct target.

• Strain Intolerance: The cyclic constraint creates a rigid scaffold. If a mismatch is present, the geometric distortion required to accommodate it induces severe steric strain. The cyclic backbone cannot flex to relieve this strain, resulting in immediate dissociation.

Comparative Analysis: Cyclic PNA vs. Alternatives

The following table contrasts the performance metrics of Cyclic PNA against industry-standard alternatives.

Feature	Cyclic PNA Probe	Linear PNA Probe	DNA Molecular Beacon	TaqMan (Hydrolysis)
Backbone Chemistry	Polyamide (Neutral)	Polyamide (Neutral)	Phosphodiester (-)	Phosphodiester (-)
Mismatch	High (>20°C)	Moderate (10–15°C)	Moderate (5–10°C)	Low (<5°C)
Salt Dependence	Independent	Independent	Highly Dependent	Highly Dependent
Enzyme Resistance	Complete	Complete	Susceptible	Susceptible
Quenching Efficiency	>99% (Collision)	N/A (Usually unquenched)	~90-95%	Variable
Background Noise	Extremely Low	Moderate	Moderate	High

Visualizing the Mechanism

The following diagram illustrates the thermodynamic selection mechanism. Note how the "Strain" in the cyclic mismatch pathway blocks stable binding.

Figure 1: Mechanism of mismatch discrimination. The cyclic constraint prevents the backbone from adjusting to the geometry of a mismatched base pair, forcing dissociation.

Experimental Validation Framework

To validate the specificity of a cyclic PNA probe, you cannot rely on a simple endpoint PCR. You must prove thermodynamic differentiation .

Phase 1: Thermal Stability Analysis ( )

This is the definitive test. We measure the melting temperature of the probe against a Wild Type (WT) and a Mutant (MUT) target.

Protocol: UV-Vis Thermal Denaturation

Objective: Determine the

between Match and Mismatch.

• Sample Preparation:

  • Prepare 1.0

    M Cyclic PNA probe.

  • Prepare 1.0

    M Target DNA (WT and MUT in separate tubes).

  • Buffer: 10 mM NaPi, pH 7.0. (Note: PNA is salt-independent, but buffering pH is critical for solubility).

• Equilibration:

  • Heat samples to 90°C for 5 minutes to remove secondary structures.

  • Cool slowly to 20°C.

• Data Acquisition:

  • Use a UV-Vis spectrophotometer with a Peltier temperature controller.

  • Ramp temperature from 20°C to 90°C at a rate of 0.5°C/min (Slower ramps ensure equilibrium).

  • Monitor absorbance at 260 nm.

• Analysis:

  • Calculate the first derivative (

    ) of the melting curve.

  • The peak of the derivative denotes the

    .

  • Success Criteria:

    .

Phase 2: Kinetic Discrimination (Fluorescence)

Thermodynamics tells us if it binds; kinetics tells us how fast it rejects a wrong target.

Protocol: Real-Time Fluorescence Kinetics

Objective: Observe the rate of hybridization and discrimination in real-time.

• Setup:

  • Use a spectrofluorometer or qPCR machine.

  • Set temperature to a stringent condition (e.g.,

    ).

• Injection:

  • Place Cyclic PNA (200 nM) in the cuvette/well.

  • Inject Target DNA (WT or MUT) to a final concentration of 1

    M (5x excess ensures pseudo-first-order kinetics).

• Monitoring:

  • Excitation/Emission according to your fluorophore (e.g., FAM: 495/520 nm).

  • Record fluorescence every 1 second for 600 seconds.

• Result Interpretation:

  • Match: Rapid exponential increase in fluorescence, reaching plateau within <60 seconds.

  • Mismatch: Flatline or negligible slope. The cyclic probe should effectively "bounce off" the mismatch.

Validation Workflow Diagram

This workflow ensures that every probe synthesized meets the rigorous standards required for clinical or research application.

Figure 2: Step-by-step validation workflow for Cyclic PNA probes, emphasizing the critical decision gate based on thermal stability data.

References

• Nielsen, P. E., et al. (1991). "Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide." Science, 254(5037), 1497-1500. Link

• Kuhn, H., et al. (2002). "Hybridization of DNA and PNA molecular beacons to single-stranded targets." Journal of the American Chemical Society, 124(6), 1097-1103. Link

• Ratilainen, T., et al. (2000).[1] "Thermodynamics of sequence-specific binding of PNA to DNA." Biochemistry, 39(26), 7781-7791.[1] Link

• Gaylord, B. S., et al. (2002). "SNP detection using peptide nucleic acid probes and conjugated polymers."[2][3] Proceedings of the National Academy of Sciences, 99(17), 10954-10957. Link

• Pellestor, F., & Paulasova, P. (2004). "The peptide nucleic acids (PNAs), powerful tools for molecular genetics and cytogenetics." European Journal of Human Genetics, 12, 694–700. Link

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• 3. SNP detection using peptide nucleic acid probes and conjugated polymers: Applications in neurodegenerative disease identification - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-YL]acetic acid

[1][2]

Part 1: Executive Safety Summary & Hazard Identification[2]

Compound Identity:

• Chemical Name: 2-[(2S)-2-(Aminomethyl)pyrrolidin-1-yl]acetic acid[1][2]

• Structural Class: Functionalized Pyrrolidine / Non-canonical Amino Acid[1]

• Molecular Characteristics: Zwitterionic motif containing a secondary amine-derived carboxylic acid and a primary aminomethyl group.[1][2]

Risk Assessment (SAR Analysis): Specific toxicological data for this exact CAS is limited. Under the Precautionary Principle , we apply "Read-Across" logic from structural analogs such as (S)-2-(Aminomethyl)-1-ethylpyrrolidine and Pyrrolidine-1-acetic acid.[1][2]

• Primary Hazard (Corrosivity): The aminomethyl moiety (

  ) is a potent nucleophile and base.[1][2] Analogous compounds are classified as Skin Corr.[1][2] 1B or 1A , capable of causing irreversible skin damage and serious eye injury [1, 2].[1][2]

• Respiratory Hazard: Inhalation of dust or aerosols may cause severe respiratory irritation or mucosal burns [3].[1][2]

• Sensitization: Functionalized diamines carry a risk of skin sensitization upon repeated exposure.[1][2]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE selection is mandatory for all manipulations. Do not rely on standard "lab basics" for this compound class.

Protection Zone	Standard Operation (mg scale)	High-Risk Operation (>1g, Solutions)	Technical Rationale
Hand Protection	Double Nitrile (0.11 mm min)	Laminate (Silver Shield) or Thick Nitrile (0.6 mm)	Amines can permeate thin nitrile rapidly.[1] Double gloving provides a breakthrough indicator and sacrificial layer.[1][2]
Eye/Face	Chemical Goggles (Indirect Vent)	Goggles + Face Shield (8-inch min)	Standard safety glasses do not seal against corrosive dusts or splashes.[1]
Respiratory	Fume Hood (Face velocity >0.5 m/s)	P100/OV Respirator (if outside hood)	The zwitterionic solid may generate electrostatic dust; solutions may emit amine vapors.[1]
Body Defense	Lab Coat (Nomex/Cotton, buttoned)	Tyvek® Apron + Oversleeves	Synthetic blends melt onto skin if a fire occurs; Tyvek provides a chemical barrier.[1][2][3]

Part 3: Operational Protocols

Workflow Logic & Decision Tree

The following diagram outlines the critical decision points for safe handling, from receipt to disposal.

Figure 1: Operational workflow for handling corrosive amino-pyrrolidine derivatives.

Step-by-Step Handling Methodology

Step 1: Engineering Controls Verification

• Verify fume hood certification is current.[1][2]

• Clear the sash area of clutter to ensure laminar flow.[1][2]

• Why: Aminomethyl derivatives can possess a "fishy" odor and high toxicity; containment is the primary line of defense.[1][2]

Step 2: Weighing (The Critical Step)

• Static Control: Zwitterionic amino acids are prone to static charge, causing "flying powder."[1][2] Use an ionizing fan or anti-static gun on the spatula and vial before transfer.[1][2]

• Technique: Do not weigh directly on the balance pan. Tare a closed vial, remove it to the hood, add the solid, close the vial, and re-weigh.

• Spill Prevention: Place the balance inside a secondary containment tray or on a disposable absorbent pad.[1][2]

Step 3: Solubilization

• Solvent Choice: This compound is likely water-soluble (zwitterion).[1][2]

• Exotherm Warning: Dissolving amines in acidic media or water can be exothermic.[1][2] Add the solid to the solvent slowly with stirring.[1][2]

• pH Check: Verify the pH of the resulting solution.[1][2] If basic (pH > 9), treat the solution as a corrosive liquid.[1][2]

Part 4: Emergency Response & Disposal[5]

Exposure Response[1][2]

• Skin Contact: Immediately flush with water for 15 minutes .[1][2] Do not use vinegar or neutralizing agents (can cause thermal burns).[1][2] Remove contaminated clothing under the shower.[1][2]

• Eye Contact: Flush for 15 minutes while holding eyelids open.[1][2] Time is tissue; seconds matter to prevent corneal opacity [3].[1][2]

• Spill Cleanup:

  • Evacuate the immediate area.[1][2]

  • Don Silver Shield or double nitrile gloves.[1][2]

  • Cover spill with Dry Sand or Vermiculite (Do not use paper towels on neat amines; risk of heat generation).[1][2]

  • Scoop into a hazardous waste container labeled "Corrosive - Basic".[1][2]

Disposal Strategy

• Waste Stream: Classify as "Organic Base / Amine" .[1][2]

• Segregation: NEVER mix with strong oxidizers (e.g., nitric acid) or acid chlorides, as violent reactions or toxic gas (NOx) evolution may occur [4].[1][2]

• Final Disposal: Incineration via a licensed chemical waste contractor.[1][2]

References

• Fisher Scientific. (2024).[1][2] Safety Data Sheet: (R)-2-(Aminomethyl)-1-ethylpyrrolidine. Retrieved from

• PubChem. (2025).[1][2] Compound Summary: Pyrrolidine.[1][2][4] National Library of Medicine.[1][2] Retrieved from

• Sigma-Aldrich. (2025).[1][2] Safety Data Sheet: Pyrrolidine. Retrieved from [1]

• NOAA. (2024).[1][2] CAMEO Chemicals: Pyrrolidine Reactivity Profile. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]